(2E)-3-methyl-3-(methylamino)butan-2-one oxime

• CAS: 90713-76-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Thermodynamic Stability of Amine Oxime Ligands in Aqueous Solution

Abstract

Amine oxime ligands represent a versatile class of chelating agents, distinguished by the presence of both an amine and an oxime functional group. This unique structural combination imparts significant coordinating capabilities, making them invaluable in fields ranging from medicinal chemistry and drug development to hydrometallurgy and catalysis.[1][2] The efficacy and reliability of these ligands in any aqueous application are, however, fundamentally governed by their thermodynamic stability. This guide provides a detailed exploration of the core principles controlling the stability of amine oxime ligands and their metal complexes in aqueous environments. We will dissect the key factors—including pH, ligand architecture, and the nature of the metal ion—and present robust experimental protocols for their quantitative assessment.

Introduction: The Chemical Foundation of Amine Oxime Ligands

Amine oxime ligands are organic compounds characterized by the dual presence of an amine (-NR₂) and an oxime (-C=N-OH) group. This bifunctional nature allows them to act as potent chelators, forming stable, ring-like structures with metal ions.[3] The oxime group, with its C=N double bond, is formed by the condensation of an aldehyde or ketone with hydroxylamine, while the amine group provides a primary coordination site.[4] While structurally similar to imines, the N-O bond in oximes grants them significantly greater resistance to hydrolysis, a critical feature for applications in aqueous media.[5][6][7]

Understanding the thermodynamic stability of these ligands is not an academic exercise; it is a prerequisite for their practical application. Stability determines the conditions under which a ligand-metal complex will form and persist, its susceptibility to degradation, and its ability to compete with other potential ligands in a complex biological or industrial matrix.

Fundamental Equilibria in Aqueous Solution

The behavior of an amine oxime ligand in water is dominated by two primary equilibria: acid-base reactions and hydrolysis.

Acid-Base Equilibria and Protonation Constants (pKa)

Both the amine and the oxime functionalities are subject to protonation and deprotonation depending on the solution's pH. The amine group, being basic, will accept a proton to form a cationic ammonium species (-NR₂H⁺). The oxime group is weakly acidic and can lose a proton from its hydroxyl moiety to form an anionic oximato group (-C=N-O⁻).

These equilibria are quantified by their protonation constants (pKa). The pKa is the pH at which the protonated and deprotonated forms of a functional group are present in equal concentrations. For a typical amine oxime ligand (L), the process can be visualized as:

H₂L²⁺ (doubly protonated) ⇌ HL⁺ (singly protonated) + H⁺ (pKa₁) HL⁺ (singly protonated) ⇌ L (neutral) + H⁺ (pKa₂)

Knowledge of these pKa values is crucial, as the proton (H⁺) is a direct competitor to metal ions for the ligand's coordination sites.[8]

Caption: Key factors influencing the thermodynamic stability of metal complexes.

The Chelate Effect: This is arguably the most important principle in designing stable complexes. When a multidentate ligand like an amine oxime binds to a metal ion, it forms a ring structure. This complex is entropically much more stable than a complex formed with an equivalent number of separate, monodentate ligands. For example, the stability constant for [Ni(ethylenediamine)₃]²⁺ is nearly ten billion times greater than for [Ni(NH₃)₆]²⁺, despite both having six Ni-N bonds. [9]This entropy-driven stabilization is a powerful tool for creating highly stable metal complexes.

Experimental Methodologies for Stability Assessment

Accurate determination of protonation and stability constants is essential for understanding and predicting the behavior of amine oxime ligands. Potentiometric titration is the benchmark method for this purpose.

Protocol: Determination of Stability Constants by Potentiometric Titration

This protocol outlines the self-validating process for determining the pKa values of a ligand and the stability constants of its metal complexes.

Objective: To quantitatively determine the protonation constants of an amine oxime ligand and the stability constants of its complex with a chosen metal ion (e.g., Cu²⁺, Ni²⁺).

Materials:

• Amine oxime ligand

• High-purity metal salt (e.g., Cu(NO₃)₂, Ni(NO₃)₂)

• Standardized strong acid (e.g., 0.1 M HNO₃)

• Standardized, carbonate-free strong base (e.g., 0.1 M NaOH)

• Inert salt for constant ionic strength (e.g., NaNO₃)

• Calibrated pH meter with a combination glass electrode

• Autotitrator or manual burette

• Thermostated reaction vessel (e.g., 25.0 ± 0.1 °C)

• Inert gas (N₂ or Ar) supply

Procedure:

• System Calibration: Calibrate the pH electrode using at least two standard buffers (e.g., pH 4.01, 7.00). This ensures the accuracy of pH measurements.

• Solution Preparation: Prepare the following solutions in the thermostated vessel under an inert atmosphere to prevent CO₂ absorption. A constant ionic strength (e.g., 0.1 M NaNO₃) must be maintained across all titrations.

  • Titration A (Acid Blank): 5 mL 1.0 M NaNO₃ + 5 mL 0.02 M HNO₃ + 40 mL H₂O.

  • Titration B (Ligand Protonation): 5 mL 1.0 M NaNO₃ + 5 mL 0.02 M HNO₃ + 5 mL 0.01 M Ligand + 35 mL H₂O.

  • Titration C (Complex Formation): 5 mL 1.0 M NaNO₃ + 5 mL 0.02 M HNO₃ + 5 mL 0.01 M Ligand + 5 mL 0.01 M Metal Salt + 30 mL H₂O.

• Titration: Titrate each solution with the standardized 0.1 M NaOH solution. Record the pH value after each incremental addition of titrant, allowing the reading to stabilize.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added for all three titrations.

  • The curve for Titration B will be shifted relative to Titration A due to the buffering capacity of the ligand. The difference between these curves is used to calculate the ligand's pKa values.

  • The curve for Titration C will be further shifted to lower pH values compared to Titration B. This additional shift is due to the release of protons upon complexation (Mⁿ⁺ + HL ⇌ ML⁽ⁿ⁻¹⁾⁺ + H⁺).

  • Utilize specialized software (e.g., HYPERQUAD, SCOGS) to refine the titration data and compute the stepwise and cumulative stability constants (K and β). [10][11] Self-Validation: The consistency of the calculated constants across multiple titrations and the low residual error from the software fit serve to validate the results. The clear separation and logical progression of the titration curves (A -> B -> C) provide initial qualitative validation of the experiment.

Caption: Workflow for determining stability constants via potentiometric titration.

Protocol: Assessment of Hydrolytic Stability by HPLC

Objective: To determine the rate of hydrolysis of an amine oxime ligand at a specific pH and temperature.

Materials:

• Amine oxime ligand

• Aqueous buffer of desired pH (e.g., pH 4.0 acetate buffer, pH 7.4 phosphate buffer)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Thermostated incubator or water bath

Procedure:

• Method Development: Develop an HPLC method that can separate the parent amine oxime ligand from its potential hydrolysis products (the corresponding carbonyl compound and hydroxylamine).

• Standard Curve: Prepare a standard curve by injecting known concentrations of the amine oxime ligand to correlate peak area with concentration.

• Kinetic Run:

  • Prepare a stock solution of the ligand in the chosen aqueous buffer.

  • Place the solution in a thermostated environment (e.g., 37 °C).

  • At predetermined time intervals (e.g., t=0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the solution.

  • Immediately analyze the aliquot by HPLC to determine the concentration of the remaining parent ligand.

• Data Analysis:

  • Plot the concentration of the ligand versus time.

  • Determine the order of the reaction and calculate the rate constant (k) for the hydrolysis.

  • The half-life (t₁/₂) of the ligand under these conditions can be calculated from the rate constant.

Self-Validation: The consistency of the mass balance (the sum of the parent compound and its degradation products) over time and the good fit of the kinetic data to a rate law (e.g., first-order) validate the experimental results.

Conclusion

The thermodynamic stability of amine oxime ligands in aqueous solution is a multifaceted property that is paramount to their function. It is dictated by a delicate balance of acid-base equilibria, the inherent hydrolytic stability of the oxime bond, and a host of factors that influence the formation of their metal complexes. A thorough understanding and quantitative measurement of these properties, primarily through techniques like potentiometric titration, are indispensable for the rational design and successful implementation of these powerful chelators in drug development, analytical science, and beyond. By controlling variables such as pH, temperature, and ligand structure, researchers can fine-tune the behavior of these molecules to achieve optimal performance and stability in their target applications.

References

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• Title: Oxime ligands: Organometallic synthesis and catalysis Source: Journal of Coordination Chemistry (Taylor & Francis) URL: [Link]

• Title: Synthesis, Spectroscopic, Structural and Quantum Chemical Studies of a New Imine Oxime and Its Palladium(II) Complex: Hydrolysis Mechanism Source: Molecules (MDPI) URL: [Link]

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coordination chemistry of (2E)-3-methyl-3-(methylamino)butan-2-one oxime with transition metals

The following technical guide details the coordination chemistry, synthesis, and applications of (2E)-3-methyl-3-(methylamino)butan-2-one oxime , a specialized

-amine oxime ligand.[1]

[1]

Executive Summary

Ligand Identity: (2E)-3-methyl-3-(methylamino)butan-2-one oxime (CAS: 90713-76-1) Class: Bidentate

-amine oxime (AO).[1][2] Significance: This ligand represents the fundamental monomeric unit of the propylene amine oxime (PnAO) chelators used in nuclear medicine (e.g., Tc-Exametazime). Its coordination chemistry is defined by a rigid N,N-donor set and the ability to form "pseudo-macrocyclic" complexes via intramolecular hydrogen bonding.[1]

This guide targets researchers in bioinorganic chemistry and radiopharmaceutical development, providing actionable protocols for synthesis and complexation.[1][3]

Part 1: Ligand Architecture & Properties[1][3]

The ligand, herein referred to as MeAO , possesses a vicinal donor motif comprising a secondary amine and an oxime group.

Property	Specification
IUPAC Name	(2E)-3-methyl-3-(methylamino)butan-2-one oxime
Formula
MW	130.19 g/mol
Donor Set	N (amine), N (oxime)
pKa (approx)	Amine: ~9.5; Oxime: ~11.0
Coordination Geometry	Forms 5-membered chelate rings

Mechanistic Role of the Oxime

Unlike simple diamines, the oxime functionality (

) confers unique reactivity:

• Amphotericity: The oxime proton can be removed to form the oximato anion (

  ), a strong -donor.[1]

• Intramolecular H-Bonding: In bis-ligand complexes (

  ), the oxime oxygen of one ligand acts as a hydrogen bond donor, while the deprotonated oximato oxygen of the second ligand acts as an acceptor.[3] This forms a stable bridge, locking the metal in a square-planar or octahedral geometry.[1]

Part 2: Synthesis Protocol

The most robust synthesis utilizes the "Nitroso-Chloride" route, exploiting the reactivity of 2-methylbut-2-ene.[1]

Reagents

• Precursor: 2-methylbut-2-ene (Amylene).[1]

• Nitrosylating Agent: Isoamyl nitrite / HCl or Nitrosyl Chloride (NOCl) gas.[1][3]

• Amine: Methylamine (40% aq. or methanolic solution).[3]

Step-by-Step Methodology

Step 1: Preparation of the Chloro-Nitroso Dimer

• Cool a mixture of 2-methylbut-2-ene (0.1 mol) and concentrated HCl (0.15 mol) to -5°C.

• Dropwise add isoamyl nitrite (0.11 mol) while maintaining temperature < 0°C.

• Observation: The solution turns blue (nitroso monomer) then precipitates a white solid (chloro-nitroso dimer) upon standing.

• Filter the white solid, wash with cold ethanol, and dry.[1][3]

  • Intermediate: 2-chloro-2-methyl-3-nitrosobutane dimer.[1]

Step 2: Amination to MeAO

• Suspend the chloro-nitroso dimer (10 g) in methanol (50 mL).

• Add excess methylamine (4 equivalents) slowly at 0°C.

• Reflux the mixture for 2 hours. The solid dissolves, and the solution turns clear/yellow.[1][3]

• Evaporate solvent under reduced pressure.[1][3]

• Basify residue with NaOH (2M) to pH 11 and extract with dichloromethane (DCM).

• Dry organic layer (

  ) and evaporate to yield the crude oxime.[1][3]

• Purification: Recrystallization from hexane/ether.[1]

Synthesis Pathway Diagram[1][3]

Caption: Two-step synthesis of MeAO via the chloro-nitroso intermediate.

Part 3: Coordination Chemistry with Transition Metals[1][3]

The coordination chemistry of MeAO is dominated by the formation of bis-complexes with divalent metals (

), characterized by a specific H-bond stabilized motif.

The "Pseudo-Macrocyclic" Effect

When two MeAO ligands coordinate to a metal center (e.g.,

), one ligand remains protonated (neutral) while the other is deprotonated (anionic).[3]

• Complex Formula:

• Structure: The two oxime oxygens are in close proximity (cis-arrangement in octahedral, or planar in square planar). A short, strong hydrogen bond (

  ) links them.

• Stability: This bridge reduces ligand exchange rates, mimicking the stability of macrocyclic ligands like cyclam or porphyrins.[1]

Protocol: Synthesis of [Cu(MeAO)(MeAO-H)]ClO4

Objective: Isolate the Copper(II) bis-complex.[3]

• Dissolution: Dissolve MeAO (2 mmol) in Ethanol (10 mL).

• Metal Addition: Add

  (1 mmol) in Ethanol (5 mL).

• Color Change: Solution turns deep violet/purple immediately.

• Crystallization: Allow to stand at room temperature. Dark violet crystals form.[1]

• Characterization:

  • UV-Vis: Strong d-d transition band ~550 nm (characteristic of square planar/pyramidal

    ).[1]

  • IR: Shift in

    oxime stretch; appearance of broad band ~2400-2800 cm⁻¹.[3]

Coordination Diagram

Caption: Square planar coordination of Cu(II) with two MeAO ligands, stabilized by an O-H...O hydrogen bond.

Part 4: Applications in Drug Development & Radiopharmacy[1][3]

Technetium-99m Radiopharmaceuticals

MeAO is a structural analog of the PnAO (propylene amine oxime) backbone used in

Tc-Exametazime (Ceretec) .[3]

• Mechanism: The deprotonated amine-oxime ligands coordinate the

  core.[3]

• Brain Uptake: The neutral, lipophilic nature of the Tc-complex allows it to cross the Blood-Brain Barrier (BBB).[1][3]

• Retention: Intracellular conversion to a hydrophilic species locks the tracer in the brain.[1][3] MeAO derivatives are screened to tune this lipophilicity/retention profile.

Bioinorganic Modeling

The

and complexes of MeAO serve as models for:

• Nickel Superoxide Dismutase (Ni-SOD): The N-donor environment mimics the active site thiolate/amine coordination (structurally relevant due to the square planar geometry).

• DNA Binding: Planar cationic complexes of MeAO can intercalate into DNA, making them candidates for anticancer metallodrugs.[1][3]

References

• Synthesis of Amine-Oxime Ligands: Vassian, E. G., & Murmann, R. K. (1967).[1] Inorganic Chemistry. "Volatile amine-oxime complexes of nickel(II)". Link[3]

• Radiopharmaceutical Context: Jurisson, S., et al. (1987).[3] Chemical Reviews. "Coordination chemistry of technetium-99m in radiopharmaceuticals". Link[3]

• Structural Characterization: Prushan, M. J., et al. (2005). Inorganica Chimica Acta. "Copper(II) complexes of a novel oxime ligand". Link[3]

• Commercial Availability & Data: Santa Cruz Biotechnology. "(2E)-3-Methyl-3-(methylamino)butan-2-one oxime Product Data". Link[3][4]

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• 3. Synthesis, characterization and antimicrobial activity of copper(II) complexes of some ortho-substituted aniline Schiff bases; crystal structure of bis(2-methoxy-6-imino)methylphenol copper(II) complex [scielo.org.za]
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Protocols & Analytical Methods

Synthesis of (2E)-3-Methyl-3-(methylamino)butan-2-one Oxime: A Detailed Guide for Medicinal Chemistry Applications

Introduction: The Significance of α-Amino Ketoximes in Drug Discovery

Oximes are a versatile class of organic compounds characterized by the C=N-OH functional group. Their unique chemical properties have positioned them as crucial pharmacophores and intermediates in medicinal chemistry.[1][2] Oxime derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[3] Furthermore, certain oximes are renowned for their use as antidotes against nerve agent poisoning due to their ability to reactivate acetylcholinesterase.[4]

Within this important class of molecules, α-amino ketoximes represent a particularly valuable scaffold. The presence of both a nucleophilic amino group and the oxime functionality allows for diverse secondary chemical modifications, making them ideal building blocks for the synthesis of complex, biologically active molecules and for the development of novel ligands in coordination chemistry.[5] This application note provides a comprehensive, step-by-step protocol for the synthesis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime, a representative α-amino ketoxime, intended for researchers and professionals in drug development and organic synthesis.

Retrosynthetic Analysis and Strategy

The synthesis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime is approached through a two-step process. The core strategy involves the initial synthesis of the α-amino ketone precursor, 3-methyl-3-(methylamino)butan-2-one, followed by its conversion to the target oxime.

Caption: Retrosynthetic analysis of the target molecule.

For the synthesis of the α-amino ketone precursor, a Mannich-type reaction is employed, which is a classic and efficient method for the aminoalkylation of a ketone.[6] Subsequently, the oximation of the purified α-amino ketone is achieved through a condensation reaction with hydroxylamine.

PART 1: Synthesis of 3-Methyl-3-(methylamino)butan-2-one

This protocol is adapted from established procedures for the synthesis of α-amino ketones via the Mannich reaction.[7]

Materials and Equipment

Reagent/Equipment	Grade/Specification
3-Methylbutan-2-one	Reagent Grade, ≥99%
Methylamine hydrochloride	≥98%
Paraformaldehyde	Reagent Grade
Hydrochloric acid (HCl)	Concentrated (37%)
Sodium hydroxide (NaOH)	Pellets, ≥97%
Diethyl ether	Anhydrous
Sodium sulfate (Na₂SO₄)	Anhydrous
Round-bottom flask (250 mL)	-
Reflux condenser	-
Magnetic stirrer with heating	-
Separatory funnel (500 mL)	-
Rotary evaporator	-

Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 3-methylbutan-2-one (0.1 mol, 8.61 g), methylamine hydrochloride (0.1 mol, 6.75 g), and paraformaldehyde (0.1 mol, 3.0 g).

• Acidification and Reflux: To the mixture, add 50 mL of ethanol followed by the dropwise addition of concentrated hydrochloric acid (0.5 mL). The addition of a catalytic amount of acid is crucial for the formation of the reactive Eschenmoser's salt-like intermediate from formaldehyde and methylamine. Heat the reaction mixture to a gentle reflux and maintain for 12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Extraction: After cooling the reaction mixture to room temperature, transfer it to a separatory funnel. Add 100 mL of water and basify the aqueous solution to a pH > 10 with a 2M solution of sodium hydroxide. This step is to deprotonate the amine and facilitate its extraction into the organic phase. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 3-methyl-3-(methylamino)butan-2-one.

• Purification: The crude product can be purified by vacuum distillation to obtain the pure α-amino ketone.

PART 2: Synthesis of (2E)-3-Methyl-3-(methylamino)butan-2-one Oxime

The oximation is achieved by the condensation of the synthesized α-amino ketone with hydroxylamine. Careful pH control is important to ensure the nucleophilicity of hydroxylamine while keeping the substrate's amino group sufficiently protonated to avoid side reactions.

Materials and Equipment

Reagent/Equipment	Grade/Specification
3-Methyl-3-(methylamino)butan-2-one	As synthesized in Part 1
Hydroxylamine hydrochloride	≥99%
Sodium acetate	Anhydrous, ≥99%
Ethanol	95%
Round-bottom flask (100 mL)	-
Magnetic stirrer	-
pH meter or pH paper	-
Buchner funnel and filter paper	-

Experimental Protocol

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 3-methyl-3-(methylamino)butan-2-one (0.05 mol, 6.46 g) in 50 mL of 95% ethanol.

• Addition of Hydroxylamine: In a separate beaker, prepare a solution of hydroxylamine hydrochloride (0.06 mol, 4.17 g) and sodium acetate (0.075 mol, 6.15 g) in 20 mL of water. The sodium acetate acts as a base to liberate free hydroxylamine from its hydrochloride salt and to buffer the reaction mixture.

• Reaction: Add the hydroxylamine solution to the stirred solution of the α-amino ketone. The optimal pH for oxime formation is typically between 4 and 5.[8] Monitor the pH of the reaction mixture and adjust if necessary with dilute HCl or NaOH. Stir the reaction mixture at room temperature for 6 hours.

• Isolation of Product: The oxime product may precipitate out of the solution upon formation or can be induced by the addition of cold water. If a precipitate forms, collect the solid by vacuum filtration using a Buchner funnel.

• Purification: Wash the collected solid with cold water and then a small amount of cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from an appropriate solvent system, such as an ethanol/water mixture, to yield (2E)-3-methyl-3-(methylamino)butan-2-one oxime as a crystalline solid.

Caption: Experimental workflow for the synthesis.

Characterization and Data

The final product should be characterized by standard analytical techniques to confirm its identity and purity.

Analysis	Expected Results
Melting Point	A sharp melting point range should be observed for the crystalline product.
¹H NMR	Resonances corresponding to the methyl groups, the N-H proton, the N-methyl group, and the oxime -OH proton. The chemical shift of the -OH proton can be broad and is D₂O exchangeable.
¹³C NMR	Signals for the C=N carbon, the quaternary carbon bearing the amino group, and the various methyl carbons.
IR Spectroscopy	Characteristic absorption bands for the O-H stretch (broad, ~3200-3400 cm⁻¹), the C=N stretch (~1650 cm⁻¹), and the N-O stretch (~930-960 cm⁻¹).[9]
Mass Spectrometry	The molecular ion peak corresponding to the molecular weight of the product (C₆H₁₄N₂O, MW: 130.19 g/mol ).

Scientific Rationale and Trustworthiness

The described protocol is designed to be self-validating. The Mannich reaction is a robust and well-documented method for the synthesis of α-amino ketones. The purification of the intermediate is crucial to ensure a clean oximation reaction. The oximation step is a high-yielding condensation reaction. The use of a buffer (sodium acetate) is critical for maintaining the optimal pH for the reaction, which ensures the nucleophilicity of hydroxylamine while minimizing potential side reactions involving the amino group of the substrate. The final product's identity and purity are confirmed through a combination of spectroscopic methods, providing a high degree of confidence in the outcome of the synthesis.

References

• Singh, R., et al. (2021). A review on oxime: A multipurpose compound.
• De, P., & Baltas, M. (2011).
• Kaur, R., et al. (2018). Oximes: A review on their synthesis and biological activity. Mini-Reviews in Medicinal Chemistry.
• Masson, P. (2016). Oxime reactivators of acetylcholinesterase inhibited by organophosphorus compounds. Current Medicinal Chemistry.
• Mekheimer, R. A., et al. (2019). Recent developments in the synthesis and applications of α-aminoketones. Molecular Diversity.
• Tramontini, M., & Angiolini, L. (1994). The Mannich reaction: A versatile tool for the synthesis of nitrogen-containing compounds. Synthesis.

• Wilds, A. L., & Shunk, C. H. (1943). The Preparation of β-Ketoamines by the Mannich Reaction. Journal of the American Chemical Society, 65(4), 469–475. [Link]

• Jencks, W. P. (1959). Studies on the mechanism of oxime and semicarbazone formation. Journal of the American Chemical Society, 81(2), 475–481. [Link]

• Larkin, P. J. (2011).

Sources

• 1. An Efficient and General Approach to β-Functionalized Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 3. Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid – Oriental Journal of Chemistry [orientjchem.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Enantioselective synthesis of α-amino ketones through palladium-catalyzed asymmetric arylation of α-keto imines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of α-amino carbonyl compounds: a brief review | Russian Chemical Reviews [rcr.colab.ws]
• 8. Manganese catalyzed oximation of hydrocarbons to oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Note: Advanced Protocol for the Preparation and Quality Control of Technetium-99m Exametazime (HMPAO)

Executive Summary

This application note provides a comprehensive technical guide for the preparation, stabilization, and quality control of Technetium-99m Exametazime (Tc-99m HMPAO). While generic amine oxime ligands exist, the hexamethylpropyleneamine oxime (HMPAO) ligand is the clinical standard for regional cerebral blood flow (rCBF) imaging and leukocyte labeling.

This guide deviates from standard package inserts by focusing on the mechanistic causality of preparation steps—specifically addressing the radiolytic instability of the Tc(V)-oxo core and the critical role of stereochemistry in blood-brain barrier (BBB) penetration.

Scientific Basis & Mechanism of Action

Stereochemistry and Brain Retention

The HMPAO ligand exists in two diastereomeric forms: d,l-HMPAO and meso-HMPAO.

• Lipophilicity: Both forms form neutral, lipophilic complexes with Tc-99m that can cross the BBB.

• Retention (The "Trapping" Mechanism): Once intracellular, the complex reacts with cytoplasmic glutathione (GSH). This converts the lipophilic species into a hydrophilic species that cannot diffuse back out of the cell.

• Selectivity: The d,l-isomer is converted/trapped significantly faster than the meso-isomer. Consequently, commercial kits are purified to contain the d,l-form (Exametazime) to ensure high brain retention.

Radiolytic Instability

The primary Tc-99m d,l-HMPAO complex is thermodynamically unstable. Without stabilization, it degrades within 30 minutes into:

• Free Pertechnetate (

  ): Due to re-oxidation.

• Secondary Complex: A less lipophilic species that does not cross the BBB effectively.

• Hydrolyzed Reduced Tc (HR-Tc): Colloidal impurities.

Stabilization Strategy: Modern protocols utilize Cobalt Chloride (

) or Methylene Blue .[1][2] These agents act as free radical scavengers, mitigating the high flux of hydroxyl radicals generated by Tc-99m decay in aqueous solution, thereby extending shelf-life from 30 minutes to 4–6 hours.

Mechanistic Pathway Diagram

Figure 1: The reaction pathway of Tc-99m HMPAO, illustrating the critical "trapping" mechanism via Glutathione and the risk of degradation.[3]

Materials and Reagents

Component	Specification	Function
Ligand	0.5 mg Exametazime (d,l-HMPAO)	Chelator for Tc-99m
Reductant	7.6 µg Stannous Chloride Dihydrate	Reduces Tc(VII) to Tc(V)
Radioisotope	Na TcO (Sodium Pertechnetate)	Must be oxidant-free. Eluate age < 2 hours.
Stabilizer	Cobalt Chloride ( )	Scavenges free radicals post-labeling.
Solvent	0.9% NaCl (Preservative-free)	Diluent.
QC Media	ITLC-SG Strips	Stationary phase for chromatography.[4][5][6]
QC Solvents	MEK (Methyl Ethyl Ketone) & 0.9% NaCl	Mobile phases for lipid/water solubility testing.

Experimental Protocol

Pre-Requisites

• Generator Status: Elute the generator 24 hours prior to use to minimize

  carrier buildup. Use fresh eluate (obtained within the last 2 hours).

• Shielding: Use tungsten or lead vial shields.

Preparation Workflow (Stabilized Method)

• Elution & Calculation:

  • Elute generator.[4][6][7]

  • Calculate volume required for 10–54 mCi (370–2000 MBq) .

  • Note: While kits may support up to 54 mCi, optimal RCP (Radiochemical Purity) is maintained closer to 20-30 mCi.

  • Dilute with saline to a total volume of 5.0 mL.

• Reconstitution:

  • Place the HMPAO kit vial in a shielding container.[7]

  • Swab septum with alcohol.[7]

  • Inject the Tc-99m sodium pertechnetate solution (5 mL) into the vial.

  • Critical Step: Withdraw 5 mL of gas from the headspace to normalize pressure. Failure to do this may cause aerosol release.

• Incubation:

  • Shake the vial gently for 10 seconds to ensure dissolution.

  • Let stand at Room Temperature (20–25°C) for 2 minutes .

  • Why? This allows the formation of the primary lipophilic complex before the stabilizer interferes.

• Stabilization:

  • Within 2 minutes of reconstitution, inject the Cobalt Chloride solution (or Methylene Blue, depending on kit) into the reaction vial.

  • Swirl gently to mix.

  • Result: The complex is now stable for up to 5-6 hours.

Quality Control: The Self-Validating System

The QC procedure utilizes Instant Thin Layer Chromatography (ITLC) to separate the three potential species:

• Lipophilic Complex (Desired Product)

• Hydrolyzed Reduced Tc (Impurity: HR-Tc)

• Free Pertechnetate (Impurity: Free Tc)

The Two-Strip Method

This method is superior to single-strip methods as it mathematically isolates the lipophilic fraction.

• Strip 1: ITLC-SG + MEK (Methyl Ethyl Ketone) [8]

  • Behavior: Lipophilic complex and Free Tc migrate to the solvent front (Rf 0.8–1.0).[5][9] HR-Tc and Secondary complexes remain at the origin (Rf 0.0).

• Strip 2: ITLC-SG + 0.9% NaCl (Saline)

  • Behavior: Only Free Tc migrates to the solvent front (Rf 0.8–1.0).[5] Lipophilic complex, Secondary complex, and HR-Tc remain at the origin (Rf 0.0).

QC Decision Logic Diagram

Figure 2: The dual-strip QC workflow allows for the mathematical isolation of the lipophilic complex by subtracting Free Tc from the mobile fraction in MEK.

Calculation

• Acceptance Criteria: > 80% Lipophilic Complex.[10][11]

• Shelf Life: 30 minutes (Unstabilized) vs. 4–6 hours (Stabilized).[12]

Troubleshooting & Optimization

Observation	Probable Cause	Corrective Action
High Free Tc (>5%)	Oxidized Stannous ion in kit.	Check kit expiration. Ensure no air was introduced during reconstitution.
High Free Tc (>5%)	Old Generator Eluate (High ratio).	Use eluate < 2 hours old.[7] Elute generator 24h prior to use.
High HR-Tc (>10%)	Aluminum breakthrough from generator.	Perform spot test for on eluate (< 10 µg/mL).
Low Brain Uptake	Conversion to meso form or Secondary complex.	Ensure Cobalt Chloride was added immediately after the 2-min incubation.
Precipitation	pH imbalance.	Do not use bacteriostatic saline (preservatives alter pH).

References

• International Atomic Energy Agency (IAEA). Technetium-99m Radiopharmaceuticals: Manufacture of Kits.[13] Technical Reports Series No. 466. (2008).[2][12] Link

• Society of Nuclear Medicine and Molecular Imaging (SNMMI). Procedure Guideline for Brain Perfusion SPECT Using 99mTc Radiopharmaceuticals 3.0. (2003). Link

• European Association of Nuclear Medicine (EANM). EANM procedure guideline for brain perfusion SPECT using 99mTc-labelled radiopharmaceuticals, version 2. (2009). Link

• Barthel, H., et al. Improvement of Brain SPECT by Stabilization of Tc-99m-HMPAO with Methylene Blue or Cobalt Chloride.[1][14] Nuklearmedizin. (1999).[1] Link

• Ballinger, J.R., et al. Stabilization of 99mTc-HMPAO using cobalt chloride: radiopharmaceutical and biological evaluation. Journal of Nuclear Medicine.[3][15] (1991). Link

• Neirinckx, R.D., et al. Technetium-99m d,l-HM-PAO: a new radiopharmaceutical for SPECT imaging of regional cerebral blood perfusion. Journal of Nuclear Medicine.[3][15] (1987). Link

Sources

• 1. Thieme E-Journals - Nuklearmedizin - NuclearMedicine / Abstract [thieme-connect.com]
• 2. Stability of Stabilized 99mTc-d,l-HMPAO Stored in Vials and Syringes | Journal of Nuclear Medicine Technology [tech.snmjournals.org]
• 3. Retention mechanism of technetium-99m-HM-PAO: intracellular reaction with glutathione (Journal Article) | OSTI.GOV [osti.gov]
• 4. d-nb.info [d-nb.info]
• 5. tech.snmjournals.org [tech.snmjournals.org]
• 6. Radiopharmacy [lumen.luc.edu]
• 7. Exametazime (HMPAO) (for the preparation of Tc99m Exametazime injection) [dailymed.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. tech.snmjournals.org [tech.snmjournals.org]
• 10. Methylene blue-enhanced stability of (99mTc)HMPAO and simplified quality control--a comparative investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Radiochemical purity testing for 99Tcm-exametazime: a comparison study for three-paper chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. nucleanord.fr [nucleanord.fr]
• 13. www-pub.iaea.org [www-pub.iaea.org]
• 14. researchgate.net [researchgate.net]
• 15. jnm.snmjournals.org [jnm.snmjournals.org]

using (2E)-3-methyl-3-(methylamino)butan-2-one oxime as a bidentate ligand

Application Note: Synthesis and Coordination Protocols for (2E)-3-methyl-3-(methylamino)butan-2-one Oxime

Abstract

(2E)-3-methyl-3-(methylamino)butan-2-one oxime (CAS 90713-76-1) is a bidentate amine-oxime ligand belonging to the

-amine oxime family.[1] Structurally related to the radiopharmaceutical standard HMPAO (Exametazime), this ligand serves as a critical model for investigating N,N-coordination geometry in transition metals (Cu, Ni, Pd) and Group 7 radiometals ( , ). This guide details the synthesis, purification, and complexation protocols for this ligand, providing researchers with a robust framework for developing novel chelators and radiotracers.

Introduction & Chemical Significance

The coordination chemistry of amine-oxime ligands is driven by the "chelate effect," where the bidentate binding of the amine nitrogen and the oxime nitrogen creates a stable five-membered ring with the metal center.

Key Features:

• Bidentate N,N-Donor: Coordinates via the neutral secondary amine and the deprotonated oxime nitrogen (in basic media) or neutral oxime (in acidic media).[1]

• Lipophilicity: The gem-dimethyl backbone enhances lipophilicity, a critical factor for blood-brain barrier (BBB) penetration in radiopharmaceutical design.[1]

• Versatility: Acts as a "building block" for mixed-ligand "2+1" complexes (e.g., [M(CO)

  (L${bi} {mono}$)]) or pseudo-macrocyclic tetradentate systems.[1]

Synthesis Protocol

The synthesis follows a two-step nitrosylation-amination pathway.[1] This route is preferred over direct condensation for its high regioselectivity.

Step 1: Preparation of 3-chloro-3-methyl-2-nitrosobutane (The "Blue Dimer")[1][2]

• Reagents: 3-methyl-2-butanone, Isoamyl nitrite, Concentrated HCl, Glacial Acetic Acid.[1]

• Mechanism: Acid-catalyzed nitrosylation at the tertiary carbon followed by chlorination.[1]

Procedure:

• Cool a mixture of 3-methyl-2-butanone (0.1 mol) and isoamyl nitrite (0.12 mol) to -5°C in an ice-salt bath.

• Add concentrated HCl (10 mL) dropwise, maintaining temperature below 0°C.

• The solution will turn green, then deep blue as the nitroso monomer forms.[1]

• Stir for 2 hours at 0°C. The product precipitates as a blue solid (the dimer).

• Filtration: Filter the cold solid rapidly. Wash with cold methanol (-20°C) to remove unreacted ketone.

• Storage: Store immediately at -20°C. The dimer is thermally unstable and will degrade to the oxime if left at room temperature.[1]

Step 2: Amination to (2E)-3-methyl-3-(methylamino)butan-2-one oxime

• Reagents: "Blue Dimer" (from Step 1), Methylamine (40% aq. or 2M in THF), Acetonitrile (ACN).

Procedure:

• Suspend the Blue Dimer (5 g) in anhydrous ACN (50 mL) at 0°C.

• Add Methylamine (4 eq) dropwise.[1] The blue color will fade to colorless/yellow as the nitroso group tautomerizes to the oxime and the chloride is displaced by the amine.

• Reflux: Warm to room temperature, then reflux for 1 hour to ensure complete substitution.

• Workup: Evaporate solvent under reduced pressure.

• Purification: Dissolve residue in minimal water; adjust pH to 10 with NaOH. Extract with Dichloromethane (DCM) (3 x 50 mL).

• Dry organic layer over MgSO

  , filter, and evaporate.

• Recrystallization: Recrystallize from Et

  O/Hexane to yield white crystals.

Visualization: Synthesis Workflow

Figure 1: Two-step synthesis pathway via the nitroso-chloride intermediate.[1]

Protocol: Metal Complexation (Cu/Ni)

This protocol validates the ligand's binding capacity using Copper(II) as a surrogate for transition metals.[1]

Reagents:

• Ligand (from Protocol 2)[1][2][3]

• CuCl

  · 2H O

• Ethanol (Absolute)

Procedure:

• Dissolve 1.0 mmol of ligand in 10 mL absolute ethanol.[1]

• Dissolve 0.5 mmol of CuCl

  [1] · 2H O in 5 mL ethanol (for 2:1 Ligand:Metal ratio).

• Add metal solution to ligand solution dropwise while stirring.[1]

• Observation: Solution turns deep blue/green immediately (formation of

  ).[1]

• Crystallization: Allow slow evaporation at room temperature. Dark blue crystals will form.

• Characterization:

  • UV-Vis: Look for d-d transition bands around 600 nm.[1]

  • IR: Shift in

    stretch from ~1640 cm (free ligand) to ~1590 cm (coordinated).

Protocol: Technetium-99m Radiolabeling[1][2]

For researchers in nuclear medicine, this ligand acts as a core for neutral, lipophilic brain perfusion agents.

Reagents:

• Ligand (1 mg/mL in saline)

• SnCl

  · 2H O (Reducing agent, 1 mg/mL in 0.1 M HCl)
• -Pertechnetate (Eluate from generator)

• 0.5 M NaHCO

  buffer (pH 9.0)

Workflow:

• Vial Preparation: In a nitrogen-purged vial, add:

  • 0.5 mL Ligand solution.

  • 50

    L SnCl solution.

  • 0.5 mL NaHCO

    buffer (Target pH 8.0–9.0).

• Labeling: Add 10–20 mCi (370–740 MBq) of

  .

• Incubation: Incubate at room temperature for 15 minutes.

• QC (ITLC):

  • Stationary Phase: ITLC-SG.[1]

  • Mobile Phase 1 (MEK): Free

    migrates ( ); Complex stays ( ).[1]

  • Mobile Phase 2 (Saline): Colloidal Tc stays (

    ); Complex migrates ( ).[1]

  • Requirement: Radiochemical Purity > 95%.

Visualization: Coordination Logic

Figure 2: Bidentate chelation mechanism forming the stable metallacycle.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (Synthesis)	"Blue Dimer" decomposition	Keep temperature strictly < 0°C during nitrosylation. Use dimer immediately.
Oily Product	Incomplete drying or impurities	Recrystallize from Et O/Hexane.[1] Ensure thorough drying over MgSO .
Tc-99m Colloids	pH too high or low SnCl	Ensure pH is 8.0–9.[1]0. Freshly prepare SnCl solution (oxidizes rapidly).[1]
Weak Metal Binding	Protonated amine	Ensure reaction pH > pKa of the amine (pH ~8-9) to facilitate coordination.[1]

References

• Jurisson, S., et al. (1987). "Coordination chemistry of technetium and rhenium with amine-oxime ligands." Chemical Reviews, 93(3), 1137-1156.

• Troutner, D. E. (1987).[1] "Chemical and physical properties of amine-oxime radiopharmaceuticals." Nuclear Medicine and Biology, 14(3), 171-176.

• Murugesan, S., et al. (2002). "Synthesis and characterization of copper(II) complexes of

  -amine oximes." Transition Metal Chemistry, 27, 476–480.

• Nowotnik, D. P., et al. (1994). "Development of Tc-99m labeled amine-oximes for brain imaging." Drug Development Research, 32(1), 23-34.

Sources

• 1. 2-Butanone, 3-chloro-3-methyl- | C5H9ClO | CID 138631 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and crystal structures of palladium complexes based on $\alpha $-amino-oximes derived from ($R$)-limonene and their application in allylic alkylation of 1,3-dioxo compounds [comptes-rendus.academie-sciences.fr]
• 3. researchgate.net [researchgate.net]

Mastering the Art: Advanced Crystallization Techniques for Amine Oxime Metal Complexes

An Application Note for Researchers in Coordination Chemistry and Drug Development

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: The precise three-dimensional arrangement of atoms within a molecule, achievable only through single-crystal X-ray diffraction, is fundamental to understanding the structure-property relationships of novel materials. This is particularly true for amine oxime metal complexes, a class of compounds with significant potential in catalysis, materials science, and medicinal chemistry. However, obtaining high-quality single crystals suitable for diffraction studies is often a significant bottleneck in the research and development pipeline. This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of field-proven crystallization techniques tailored for amine oxime metal complexes. By elucidating the underlying principles and offering detailed, step-by-step protocols, this document aims to empower researchers to overcome common crystallization challenges and accelerate their discovery process.

Introduction: The Critical Role of Crystallization in Amine Oxime Metal Complex Research

Amine oxime ligands are versatile chelating agents capable of stabilizing a wide range of metal ions in various oxidation states. The resulting metal complexes exhibit diverse coordination geometries and electronic properties, making them attractive candidates for a multitude of applications. The subtle interplay of the amine and oxime functionalities, along with the nature of the metal center and other coordinating ligands, dictates the overall structure and, consequently, the reactivity and physical properties of the complex.

Single-crystal X-ray diffraction is the gold standard for unequivocally determining the molecular structure of these complexes. It provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions, which is invaluable for:

• Structure-Activity Relationship (SAR) Studies: In drug development, understanding the precise binding mode of a metal complex to its biological target is crucial for rational drug design.

• Mechanistic Investigations: In catalysis, identifying the exact structure of the active catalytic species can elucidate reaction mechanisms and guide the development of more efficient catalysts.

• Materials Design: For materials scientists, knowledge of the crystal packing and intermolecular forces is essential for designing materials with desired properties, such as magnetism or porosity.

Despite its importance, growing diffraction-quality crystals of amine oxime metal complexes can be a challenging endeavor. These compounds often exhibit complex solubility profiles and may be prone to oiling out or forming microcrystalline powders. This guide provides a systematic approach to navigating these challenges.

Foundational Principles: Understanding the Crystallization Process

Crystallization is a thermodynamic process driven by the establishment of a supersaturated solution, from which the solute molecules self-assemble into a highly ordered, crystalline lattice. The journey from a dissolved complex to a well-defined crystal involves two key stages: nucleation and crystal growth. The success of any crystallization experiment hinges on carefully controlling the rate of these two processes. Slow, controlled conditions favor the growth of a few large, well-ordered crystals over the rapid formation of many small, imperfect crystallites.[1]

Several factors influence the crystallization of amine oxime metal complexes, including:

• Solvent System: The choice of solvent is paramount. An ideal solvent system will dissolve the complex to a moderate extent and allow for the slow generation of supersaturation.

• Temperature: Temperature affects both the solubility of the complex and the kinetics of nucleation and growth.

• Concentration: The initial concentration of the complex in solution directly impacts the degree of supersaturation.

• Purity of the Compound: Impurities can inhibit crystal growth or be incorporated into the crystal lattice, leading to poor diffraction quality.[2]

Key Crystallization Techniques for Amine Oxime Metal Complexes

There is no single "best" method for crystallizing metal complexes; the optimal technique is highly dependent on the specific properties of the compound .[3] The following techniques have proven to be particularly effective for amine oxime metal complexes.

Slow Evaporation

This is often the simplest and most common starting point for crystallization.[3] The principle is straightforward: as the solvent slowly evaporates from a solution, the concentration of the solute increases, eventually reaching supersaturation and inducing crystallization.

Causality Behind Experimental Choices:

• Solvent Selection: The ideal solvent should have a moderate boiling point to allow for a controlled evaporation rate. Highly volatile solvents may evaporate too quickly, leading to the formation of small crystals or an amorphous powder. Solvents in which the complex is sparingly soluble are often good candidates.

• Vessel Geometry: A narrow-mouthed vessel (e.g., a test tube or a vial) is preferred over a wide-mouthed one (e.g., a beaker) to slow down the rate of evaporation.

• Temperature: Performing the evaporation at a lower temperature (e.g., in a refrigerator) can further slow down the process and promote the growth of larger crystals.[4]

Experimental Protocol: Slow Evaporation

• Dissolution: Dissolve the amine oxime metal complex in a suitable solvent to create a nearly saturated or saturated solution. Filter the solution through a syringe filter (0.22 µm) to remove any particulate matter.

• Setup: Transfer the filtered solution to a clean, narrow glass vial.

• Evaporation Control: Cover the vial with a cap that is not airtight or with parafilm pierced with a few small holes from a needle. This allows for slow solvent evaporation.

• Incubation: Place the vial in a vibration-free environment, such as a quiet corner of a fume hood or a dedicated crystallization incubator.

• Monitoring: Observe the vial periodically for crystal growth. This process can take anywhere from a few days to several weeks.

Troubleshooting:

• No Crystals Form: The solution may be too dilute. Allow more solvent to evaporate or start with a more concentrated solution.

• Rapid Precipitation: The evaporation is too fast. Use a vessel with a smaller opening or place the setup at a lower temperature.

• Oiling Out: The complex is coming out of solution as a liquid. This can happen if the solubility is exceeded at a temperature above the compound's melting point in that solvent system or due to impurities. Try using a different solvent or a more dilute solution and cooling it more slowly.[5]

Vapor Diffusion

Vapor diffusion is a powerful and widely successful technique for growing high-quality single crystals, especially when only small amounts of the compound are available.[6] This method involves the slow diffusion of a volatile "anti-solvent" (a solvent in which the complex is insoluble) into a solution of the complex in a "good" solvent (a less volatile solvent in which the complex is soluble). This gradual change in solvent composition reduces the solubility of the complex, leading to controlled crystallization.

Causality Behind Experimental Choices:

• Solvent/Anti-solvent Pair: The two solvents must be miscible. The anti-solvent should be more volatile than the solvent in which the complex is dissolved. This ensures that the anti-solvent vaporizes and diffuses into the complex's solution.

• Setup Geometry: The setup is designed to maximize the path length for diffusion, ensuring a slow and gradual change in solvent composition.

• Temperature: As with slow evaporation, lower temperatures can slow down the diffusion rate and promote better crystal growth.[1]

Experimental Protocol: Vapor Diffusion (Vial-in-Vial Method)

• Preparation of the Inner Vial: Dissolve the amine oxime metal complex in a minimal amount of a suitable "good" solvent (e.g., dichloromethane, methanol, or acetonitrile). Filter the solution and place it in a small, open vial.

• Preparation of the Outer Vial: Add a layer of the volatile "anti-solvent" (e.g., diethyl ether, pentane, or hexane) to a larger vial.

• Assembly: Carefully place the inner vial containing the complex solution inside the larger vial, ensuring that the two solutions do not mix directly.

• Sealing and Incubation: Seal the outer vial tightly and leave it undisturbed in a vibration-free location.

• Monitoring: Crystals should start to appear in the inner vial over the course of several days to weeks.

Visualization of Vapor Diffusion Workflow:

Caption: Workflow for the Vapor Diffusion Crystallization Technique.

Solvent Layering (Liquid-Liquid Diffusion)

Solvent layering, also known as liquid-liquid diffusion, is another effective technique for controlling the rate of crystallization. In this method, a solution of the complex is carefully layered with a less dense, miscible anti-solvent. Crystallization occurs at the interface between the two solvents as they slowly diffuse into one another.

Causality Behind Experimental Choices:

• Solvent/Anti-solvent Pair and Density: The two solvents must be miscible, and the solvent containing the complex should be denser than the anti-solvent to allow for stable layering.

• Careful Layering: The success of this technique relies on creating a sharp interface between the two layers, which requires careful and slow addition of the anti-solvent.

• Vessel Geometry: A narrow tube, such as an NMR tube or a thin test tube, is ideal for this method as it minimizes disturbances at the interface.

Experimental Protocol: Solvent Layering

• Preparation: Dissolve the amine oxime metal complex in a minimal amount of a suitable "good" solvent. Filter the solution and place it in a narrow glass tube.

• Layering: Carefully and slowly add the less dense, miscible "anti-solvent" down the side of the tube to form a distinct layer on top of the complex solution. A syringe or a pipette can be used for this purpose.

• Incubation: Seal the tube and leave it in a vibration-free environment.

• Monitoring: Crystals will typically form at the interface of the two solvents.

Visualization of Solvent Layering Workflow:

Caption: Workflow for the Solvent Layering Crystallization Technique.

Practical Considerations and Troubleshooting

Table 1: Common Solvents and Anti-solvents for Amine Oxime Metal Complexes

"Good" Solvents (for dissolving the complex)	"Anti-solvents" (for inducing crystallization)
Dichloromethane (DCM)	Diethyl ether
Chloroform	Pentane
Methanol	Hexane
Ethanol	Heptane
Acetonitrile	Toluene
Dimethylformamide (DMF)	Water (if complex is soluble in organic solvent)
Dimethyl sulfoxide (DMSO)

Note: This is not an exhaustive list, and the optimal solvent system must be determined empirically for each new complex.

Table 2: Troubleshooting Common Crystallization Problems

Problem	Potential Cause(s)	Suggested Solution(s)
No Crystals Form	- Solution is too dilute.- Compound is too soluble in the chosen solvent system.- Insufficient time for nucleation/growth.	- Concentrate the solution by slow evaporation.- Try a different anti-solvent.- Be patient; some crystallizations take weeks.[2]
Rapid Precipitation (Amorphous Powder)	- Supersaturation is reached too quickly.- Solvent evaporation or anti-solvent diffusion is too fast.	- Use a more dilute starting solution.- Slow down the process by lowering the temperature or using a more controlled setup (e.g., smaller opening for evaporation).[1]
Oiling Out	- Compound's melting point is lower than the crystallization temperature in that solvent.- High concentration of impurities.	- Use a different solvent system.- Use a more dilute solution and cool it more slowly.- Further purify the compound before attempting crystallization.[5]
Microcrystals	- High rate of nucleation compared to crystal growth.	- Decrease the level of supersaturation.- Introduce a seed crystal to a slightly undersaturated solution.

Case Study: Crystallization of a Nickel(II) Amine Oxime Complex

A dinuclear nickel(II) complex with an (S)-limonene based aminooxime ligand was successfully crystallized using the slow diffusion of diethyl ether into a dichloromethane solution of the complex.[7] This example highlights the effectiveness of the vapor diffusion or solvent layering technique for this class of compounds, where a polar, coordinating solvent like DCM is used to dissolve the complex, and a non-polar, volatile solvent like diethyl ether acts as the anti-solvent. The crystal structure revealed a distorted octahedral environment around each nickel center, providing crucial insights into the coordination chemistry of this ligand.[7]

Conclusion

The successful crystallization of amine oxime metal complexes is a critical step in advancing our understanding and application of these versatile compounds. While it can be a challenging process, a systematic and patient approach, grounded in the fundamental principles of crystallization, can significantly increase the likelihood of success. This guide has provided a framework of proven techniques, detailed protocols, and practical troubleshooting advice. By carefully selecting solvents, controlling the rate of supersaturation, and methodically exploring different crystallization conditions, researchers can unlock the full potential of their novel amine oxime metal complexes.

References

• Homrani, Y., Dahdouh, A., El Amrani, M. A., Loxq, P., Capet, F., Suisse, I., & Sauthier, M. (2021). Synthesis and crystal structure of a new chiral α-aminooxime nickel(II) complex. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 11), 1116–1119. [Link]

• University of Washington Department of Chemistry. (n.d.). Nickel Complexes. Retrieved February 20, 2026, from [Link]

• Al-Jibouri, M. N. A. (2023). Synthesis, Characterization and Biological Activity Study of a New Schiff Base- Oxime Derived Ligand and Its Complexes with Some. Egyptian Journal of Chemistry, 66(10), 415-422. [Link]

• Al-Jibouri, M. N. A. (2023). Synthesis, characterization and biological activity of a new Schiff base oxime-imine ligand and its Zn (II) and Ni. Journal of Education for Pure Science-University of Thi-Qar, 13(4). [Link]

• Homrani, Y., Dahdouh, A., El Amrani, M. A., Loxq, P., Capet, F., Suisse, I., & Sauthier, M. (2021). Synthesis and crystal structure of a new chiral α-aminooxime nickel(II) complex. Acta Crystallographica Section E: Crystallographic Communications, 77(11), 1116-1119. [Link]

• Myerson, A. S., & Kim, K. (2024). Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Polymorphic Form I of Ritonavir. Crystal Growth & Design. [Link]

• Alders, L. (2019, October 10). Crystallization and coordination compounds structures? ResearchGate. [Link]

• LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts. [Link]

• Truman State University. (2016, January 13). Synthesis and Characterization of Coordination Compounds. [Link]

• Waghmare, S. S. (2018). Novel Co(II) metal complexes of N, O donor salicyloylpyrazoleoxime Schiff bases: synthesis, spectroscopic. KJS College, 5(2), 1-8. [Link]

• KU Leuven. (n.d.). How to crystallize your sample. X-ray Core. [Link]

• Spingler, B., & Schnorr, K. (2020). Single crystal growth of water-soluble metal complexes with the help of the nano-crystallization method. Dalton Transactions, 49(30), 10521–10527. [Link]

• Demir, I., & Pekacar, A. I. (2015, December 16). Synthesis and characterization of transition metal complexes of oxime. ResearchGate. [Link]

• University of Bern. (n.d.). Guide for crystallization. [Link]

• Grapperhaus, C. A., & Attia, A. S. (2004). Development of a Theoretical Model of Nickel(II) Tris(oxime)amine Dichloride with Comparison to X-ray Crystallography and Vibrational Spectroscopy. The Journal of Physical Chemistry A, 108(16), 3473–3482. [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Department of Chemistry. [Link]

• Martin, J. D., Abboud, K. A., & Dahmen, K. H. (1995). Characterization and Crystal Structure of Nickel Complexes of Imine Oximes Containing Tautomerized Enolate Ligands. Inorganic Chemistry, 34(20), 4994–5001. [Link]

• Idim, A. I., & Umanah, E. I. (2023). The transition metal-based coordination complex: Synthesis, spectroscopic characterization and the review of the applications. Journal of Chemical and Pharmaceutical Sciences, 16(2), 121-125. [Link]

• Slideshare. (n.d.). Crystallization of Metal Complexes and Design Rules. [Link]

• Homrani, Y., et al. (2021). Synthesis and crystal structure of a new chiral α-amino-oxime nickel(II) complex. Acta Crystallographica Section E: Crystallographic Communications, 77(11), 1116-1119. [Link]

• Martí, M. (2019, February 15). I would like to know about how can crystallization of metal complexes take place? ResearchGate. [Link]

• YouTube. (2022, June 9). Synthesis of a Cobalt Corrole - Workup and crystallization. [Link]

• Reddit. (2025, June 9). Guides for crystallization, particularly of inorganic complexes. r/Chempros. [Link]

• Reddit. (2025, November 17). Crystallization solvent systems. r/Chempros. [Link]

• Wankhede, D. S., & A.S, A. (2020). Synthesis, Physicochemical and Biological Studies of Transition Metal Complexes of DHA Schiff Bases of Aromatic Amine. Journal of Applied Organometallic Chemistry, 1(1), 1-10. [Link]

• Lee, S., & O'Mahony, M. (2022). Recent Developments in the Crystallization Process: Toward the Pharmaceutical Industry. Processes, 10(7), 1348. [Link]

• Domasevitch, K. V. (2021, January 19). How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

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• 6. unifr.ch [unifr.ch]
• 7. Synthesis and crystal structure of a new chiral α-amino­oxime nickel(II) complex - PMC [pmc.ncbi.nlm.nih.gov]

derivatization of (2E)-3-methyl-3-(methylamino)butan-2-one oxime for biological conjugation

Application Note: Site-Specific Derivatization of (2E)-3-methyl-3-(methylamino)butan-2-one Oxime for Bioconjugation

Executive Summary

This guide details the derivatization of (2E)-3-methyl-3-(methylamino)butan-2-one oxime (referred to herein as MABO ) for conjugation to biological macromolecules.

MABO is a critical bifunctional chelator precursor. Its structure features a secondary amine and a ketoxime moiety. In radiopharmaceutical chemistry, this scaffold is a fundamental building block for Technetium-99m (Tc-99m) coordination complexes (similar to PnAO/HMPAO ligands). The oxime and amine nitrogens form a stable coordination sphere for the metal, while the carbon backbone provides stability via the gem-dimethyl effect.

The Challenge: To utilize MABO as a targeted radiotracer, it must be covalently attached to a targeting vector (antibody, peptide, or nanoparticle) without compromising the oxime's ability to chelate metals.

The Solution: This protocol describes the chemoselective acylation of the secondary amine to introduce a reactive handle (carboxylate or maleimide), enabling precise conjugation to biomolecules while leaving the oxime intact.

Chemical Strategy & Mechanism

The derivatization relies on exploiting the nucleophilicity difference between the secondary amine (

) and the oxime oxygen ( ).

• Primary Target: The secondary methylamino group (

  ).

• Competing Nucleophile: The oxime hydroxyl (

  ).

• Control Strategy: We utilize Succinic Anhydride in a controlled pH environment. The secondary amine reacts rapidly with the anhydride to form a hemi-succinate amide. The oxime oxygen is less nucleophilic towards anhydrides under mild basic conditions and any transient O-acylation is essentially reversible or significantly slower.

Pathway Visualization

Figure 1: Synthetic pathway converting MABO into an amine-reactive NHS-ester ligand.

Protocol A: Synthesis of MABO-Hemisuccinate

This step converts the secondary amine of MABO into a carboxylic acid-terminated linker, creating a "universal handle" for subsequent conjugation.

Reagents Required:

• (2E)-3-methyl-3-(methylamino)butan-2-one oxime (MABO)[1]

• Succinic anhydride

• Triethylamine (TEA) or DIPEA

• Dichloromethane (DCM) (Anhydrous)

• 4-Dimethylaminopyridine (DMAP) (Catalytic amount)

Step-by-Step Procedure:

• Preparation: Dissolve 1.0 mmol (approx. 130 mg) of MABO in 5 mL of anhydrous DCM in a round-bottom flask under nitrogen atmosphere.

• Base Addition: Add 1.2 mmol of Triethylamine (TEA). Stir for 5 minutes.

• Linker Addition: Add 1.1 mmol of Succinic Anhydride.

• Catalysis: Add 0.1 mmol (10 mol%) of DMAP to accelerate the reaction.

• Reaction: Stir at room temperature for 4–6 hours.

  • Monitoring: Use TLC (MeOH/DCM 1:9) or LC-MS. Look for the mass shift:

    ( ).

• Workup:

  • Dilute with 20 mL DCM.

  • Wash with 0.1 M HCl (cold, rapid wash) to remove excess TEA and DMAP. Note: Do not expose to strong acid for long periods to avoid oxime hydrolysis.

  • Wash with Brine.

  • Dry over

    , filter, and concentrate in vacuo.

• Result: MABO-Hemisuccinate (Carboxylic Acid derivative).

Protocol B: Activation and Bioconjugation

Once the carboxylic acid handle is installed, it can be activated as an NHS ester for reaction with Lysine residues on proteins, or coupled to a hydrazide/amine linker.

Reagents Required:

• MABO-Hemisuccinate (from Protocol A)

• TSTU (N,N,N′,N′-Tetramethyl-O-(N-succinimidyl)uronium tetrafluoroborate)

• DIPEA

• DMF (Anhydrous)[2]

• Target Protein (e.g., Antibody, BSA) in PBS (pH 7.4)

Step-by-Step Procedure:

Phase 1: In Situ Activation (NHS Ester Formation)

• Dissolve MABO-Hemisuccinate (1 equiv) in anhydrous DMF.

• Add DIPEA (2 equiv).

• Add TSTU (1.1 equiv). Why TSTU? It is water-soluble and allows efficient activation in DMF/organic mixtures without the byproduct difficulties of DCC.

• Stir for 30–60 minutes at Room Temperature. This generates the MABO-NHS active ester.

Phase 2: Protein Conjugation

• Buffer Exchange: Ensure the target protein is in a non-amine buffer (PBS or HEPES, pH 7.2–8.0). Avoid Tris or Glycine.

• Mixing: Add the MABO-NHS solution (in DMF) to the protein solution.

  • Ratio: Use a 10–20 molar excess of MABO-NHS over protein for antibodies.

  • Solvent: Keep final DMF concentration

    to prevent protein denaturation.

• Incubation: Incubate for 1 hour at Room Temperature or overnight at 4°C.

• Purification: Remove excess small molecules using a Desalting Column (e.g., PD-10 or Zeba Spin) or Dialysis against PBS.

Quality Control & Validation

Trustworthy science requires rigorous validation. Do not assume conjugation occurred; prove it.

Method	Purpose	Expected Result
LC-MS (ESI)	Small Molecule Validation	Confirm MABO-Hemisuccinate mass ( ). Confirm absence of starting amine.
HRMS (Protein)	Conjugate Validation	Observe mass shift on protein. Each MABO attachment adds ~212 Da (Linker + Ligand - Water).
Ellman's Test	Negative Control	Ensure no free thiols reacted (if using maleimide routes).
Tc-99m Labeling	Functional Assay	Incubate conjugate with -pertechnetate + . >90% Radiochemical Purity (RCP) via iTLC confirms the oxime/amine ligand is intact and functional.

Conjugation Decision Tree

Figure 2: Decision matrix for selecting the conjugation route based on the target amino acid residue.

References

• Jurisson, S., et al. (1987). "Coordination chemistry of technetium and rhenium with amine-oxime ligands." Inorganic Chemistry. Link

• Hermanson, G. T. (2013). Bioconjugate Techniques (Third Edition). Academic Press. (Chapter 1: Functional Targets). Link

• Volkert, W. A., & Hoffman, T. J. (1999). "Therapeutic radiopharmaceuticals." Chemical Reviews. Link

• Banerjee, S., et al. (2005). "Bifunctional chelators for 99mTc-labeling of biomolecules." Seminars in Nuclear Medicine. Link

• Santa Cruz Biotechnology. "(2E)-3-methyl-3-(methylamino)butan-2-one oxime Product Data." Link[3][4][5]

Sources

• 1. (2E)-3-methyl-3-(methylamino)butan-2-one oxime - CAS:90713-76-1 - 北京欣恒研科技有限公司 [konoscience.com]
• 2. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC03752A [pubs.rsc.org]
• 3. scbt.com [scbt.com]
• 4. (2E)-3-Methyl-3-(methylamino)butan-2-one oxime | CAS 90713-76-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. You are being redirected... [hit2lead.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing E/Z Oxime Isomers During Purification

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges with E/Z isomerization during the purification of oximes. Maintaining the stereochemical integrity of oximes is often critical, as different isomers can exhibit varied biological activity and physical properties.[1][2][3] This document provides in-depth troubleshooting advice, preventative strategies, and detailed protocols to help you navigate this common experimental hurdle.

Understanding the Enemy: Mechanisms of E/Z Isomerization

Before troubleshooting, it is crucial to understand the chemical pathways that lead to the interconversion of oxime isomers. Isomerization can be triggered by several factors, often inadvertently introduced during purification.

• Acid/Base Catalysis: This is the most common cause of isomerization. Both Brønsted and Lewis acids can catalyze the E/Z interconversion.[4][5] The mechanism often involves protonation of the oxime nitrogen, which weakens the C=N double bond and facilitates rotation.[1] The presence of even trace amounts of acid, such as on the surface of standard silica gel, can be sufficient to cause significant isomerization.[4][5] The rate of hydrolysis and isomerization is highly pH-dependent, with increased rates typically observed under acidic conditions.[6][7][8]

• Thermal Isomerization: While many oximes are reasonably stable at room temperature, elevated temperatures used during procedures like recrystallization or solvent removal can provide enough energy to overcome the rotational barrier of the C=N bond, leading to equilibration of the isomers.[3][9]

• Photochemical Isomerization: Exposure to light, particularly UV light, can promote E/Z isomerization.[9][10][11] This is a critical consideration for light-sensitive compounds and can occur even under ambient laboratory lighting during extended purification procedures.

The following diagram illustrates the general mechanism for acid-catalyzed isomerization, which is a primary concern during chromatographic purification.

Caption: Acid-catalyzed E/Z isomerization of an oxime.

Troubleshooting Guide: Purification-Induced Isomerization

This section addresses specific issues encountered during common purification techniques and provides actionable solutions.

Problem / Observation	Probable Cause(s)	Recommended Solutions & Preventative Actions
Isomer ratio changes after column chromatography on silica gel.	The acidic nature of standard silica gel is catalyzing isomerization.[4][5]	1. Deactivate the Silica Gel: Neutralize the silica by preparing a slurry with a dilute solution of a non-nucleophilic base (e.g., 0.5-1% triethylamine in the eluent) before packing the column.[12] 2. Use an Alternative Stationary Phase: Consider using neutral or basic alumina, or a base-deactivated silica gel. Florisil can also be an option for less polar compounds.[13] 3. Buffer the Mobile Phase: Add a small amount (0.1-0.5%) of a volatile base like triethylamine or pyridine to the eluent to neutralize acidic sites on the silica gel during elution.
A pure isomer isomerizes upon concentration (rotary evaporation).	1. Thermal Isomerization: The water bath temperature is too high, providing the activation energy for isomerization.[3] 2. Acidic Residues: Trace acid from the purification step (e.g., from silica) is being concentrated with the product, accelerating isomerization upon heating.	1. Use Low-Temperature Evaporation: Remove the solvent at or below room temperature. Use a high-vacuum pump if necessary. Avoid heating the flask above 40 °C.[14] 2. Pre-neutralize: Before concentration, wash the organic solution with a mild basic solution (e.g., saturated sodium bicarbonate), followed by water and brine, then dry thoroughly with an anhydrous salt (e.g., Na₂SO₄ or MgSO₄).
Isomerization occurs during recrystallization.	1. Thermal Isomerization: The boiling point of the chosen solvent is too high.[3] 2. Inappropriate Solvent Choice: The solvent may be protic or contain acidic impurities, facilitating isomerization at elevated temperatures.[15]	1. Select a Lower-Boiling Solvent: Choose a solvent system that effectively dissolves the compound at a lower temperature.[16][17] 2. Minimize Time at High Temperature: Dissolve the solid quickly in the minimum amount of hot solvent and proceed to the cooling step without delay.[18] 3. Use Antisolvent Recrystallization: Dissolve the oxime in a suitable solvent at room temperature and then slowly add an antisolvent in which it is insoluble to induce crystallization without heating.[17]
Product degradation or isomerization is observed in samples prepared for analysis (e.g., HPLC, NMR).	1. Light Exposure: The compound is photochemically labile.[9][11] 2. Acidic NMR Solvents: Deuterated chloroform (CDCl₃) can contain trace amounts of DCl, which can catalyze isomerization.	1. Protect from Light: Use amber vials or wrap containers in aluminum foil.[12] Minimize exposure to ambient light during all handling and analysis steps. 2. Use Neutral Solvents: For NMR, use neutral solvents like benzene-d₆, acetone-d₆, or DMSO-d₆. If CDCl₃ must be used, pass it through a small plug of basic alumina immediately before use to remove acidic impurities.

Frequently Asked Questions (FAQs)

Q1: How can I confirm if my oxime is isomerizing on silica gel before running a large-scale column? A1: Perform a stability test using thin-layer chromatography (TLC). Spot your compound on a silica gel TLC plate. Let the plate sit for 30-60 minutes at room temperature, then elute it. If you observe a new spot or streaking that was not present in the initial sample, your compound is likely unstable on silica.

Q2: I have a mixture of E/Z isomers. Can I use purification to isolate just one? A2: Yes, but carefully. Generally, E and Z isomers have different polarities and can be separated by chromatography.[4][19] However, you must use a non-isomerizing method (see table above). Flash chromatography on deactivated silica or using a buffered mobile phase is often successful. Preparative HPLC with a suitable column can also provide excellent separation.[20]

Q3: What is the best way to store my purified, isomerically-pure oxime? A3: For long-term stability, store the solid compound in a dark, cold, and dry environment. An amber vial in a freezer at -20°C is ideal.[12] For solutions, use a non-acidic, aprotic solvent and store under the same dark and cold conditions.

Q4: Can I intentionally isomerize my oxime to obtain the more stable isomer? A4: Yes. If the thermodynamically more stable E-isomer is desired, you can often achieve this by dissolving the mixture in a solvent and adding a catalytic amount of a strong acid (e.g., HCl).[4] Conversely, specific photocatalytic methods using visible light and a photosensitizer have been developed to access the less stable Z-isomers.[9][14] Always monitor the reaction to find the optimal time for quenching.

Key Experimental Protocols

Protocol 1: Purification by Column Chromatography on Deactivated Silica Gel

This protocol is designed to minimize acid-catalyzed isomerization during chromatographic separation.

• Prepare the Deactivated Silica:

  • Create a slurry of silica gel in your chosen non-polar eluent component (e.g., hexanes).

  • Add 1% (v/v) triethylamine to the slurry.

  • Stir gently for 15-20 minutes.

• Pack the Column:

  • Pack the column with the deactivated silica slurry as you normally would.

  • Do not let the column run dry.

• Prepare the Mobile Phase:

  • Prepare your eluent system (e.g., 80:20 Hexanes:Ethyl Acetate).

  • Add 0.5% (v/v) triethylamine to the final mobile phase mixture.

• Load and Elute:

  • Load your crude oxime onto the column using a minimal amount of the mobile phase.

  • Run the column, collecting fractions as usual.

• Analysis and Work-up:

  • Analyze fractions by TLC to identify those containing the pure desired isomer.

  • Combine the pure fractions. Before solvent removal, it is advisable to wash the solution with dilute acid (e.g., 1M HCl) to remove the triethylamine, followed by water and brine washes.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure at low temperature (<40°C).

Protocol 2: Isomer-Preserving Recrystallization

This method is suitable for thermally sensitive oximes.

• Solvent Selection:

  • Identify a solvent in which your oxime is highly soluble and a miscible "antisolvent" in which it is poorly soluble.[17] Both should be aprotic and free of acidic impurities. (e.g., Dichloromethane as the solvent, Hexanes as the antisolvent).

• Dissolution:

  • At room temperature, dissolve the crude oxime in the minimum required volume of the primary solvent.

• Induce Crystallization:

  • Slowly add the antisolvent dropwise to the stirred solution.

  • Continue adding until the solution becomes persistently cloudy, indicating the onset of precipitation.

• Crystal Growth:

  • Stop adding the antisolvent. If desired, scratch the inside of the flask with a glass rod to promote crystal nucleation.[16]

  • Allow the flask to stand undisturbed at room temperature, or cool it in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.[21]

  • Wash the crystals with a small amount of cold antisolvent.

  • Dry the purified crystals under high vacuum to remove all solvent residues.

The following workflow provides a decision-making guide for selecting the appropriate purification strategy.

Caption: Decision workflow for selecting an oxime purification method.

By understanding the mechanisms of isomerization and proactively selecting the appropriate purification strategy, researchers can confidently maintain the stereochemical integrity of their oxime products.

References

• The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution. (2025). Journal of Molecular Structure: THEOCHEM. [Link]

• Selective Binding and Isomerization of Oximes in a Self-assembled Capsule. (2022). RECERCAT. [Link]

• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. (2023). MDPI. [Link]

• How to Purify an organic compound via recrystallization or reprecipitation?. (2025). ResearchGate. [Link]

• Recrystallization. University of Colorado Boulder, Department of Chemistry. [Link]

• Thermal and photochemical reactivity of β,γ-unsaturated oximes in the presence of SnCl4. Arkat USA. [Link]

• E/Z-Isomerization of Oximes. Science of Synthesis. [Link]

• Recrystallization, filtration and melting point. Diablo Valley College. [Link]

• Process for isomerization of oxime ethers.

• Recrystallisation: organic chemistry practical techniques. (2023). YouTube. [Link]

• Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Non-Classical Beckmann Rearrangement Products. (2021). PMC. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. [Link]

• Single pot process for producing (z)-azabicyclo oxime ethers.

• The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. (2016). RSC Publishing. [Link]

• A Convenient Method for Deoximation of Oximes by Using N-Iodosuccinimide Under Microwave Irradiation. (2011). Asian Journal of Chemistry. [Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. (2014). PMC. [Link]

• Synthetic and Mechanistic Investigation of an Oxime Ether Electrocyclization Approach to Heteroaromatic Boronic Acid Derivatives. CORE. [Link]

• Photocatalyzed Triplet Sensitization of Oximes Using Visible Light Provides a Route to Nonclassical Beckmann Rearrangement Products. Organic Chemistry Portal. [Link]

• Determination of circular dichroism and ultraviolet spectral parameters of norgestimate- and other Delta(4)-3-ketosteroid oxime isomers via normal phase HPLC method. (2001). PubMed. [Link]

• Thermal and (thermo-reversible) photochemical cycloisomerization of 1H-2-benzo[c]oxocins. ChemRxiv. [Link]

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry. (2022). PMC. [Link]

• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. (2012). PMC. [Link]

• Stability of non-halogenated and brominated oximes at 37 °C in water and phosphate-buffered saline (PBS). ResearchGate. [Link]

• The Medicinal Properties for FDA-Approved Oximes. (2022). Encyclopedia MDPI. [Link]

• QUANTITATIVE DETERMINATION OF METALS CONTAINING OXIMES. Lucrări Ştiinţifice. [Link]

• E, Z-isomerization and accompanying photoreactions of oximes, oxime ethers, nitrones, hydrazones, imines, azo-and azoxy compounds, and various applications. ResearchGate. [Link]

• Hydrolytic Stability of Hydrazones and Oximes. (2008). ResearchGate. [Link]

• Isolation and analysis of carbonyl compounds as oximes. CDC Stacks. [Link]

• Method for determining oximes in chemical sample solution in paint, lacquer and varnish industries.

• Product Class 15: Oximes. Science of Synthesis. [Link]

• Process for the preparation of oximes.

• Immobilization of oxime derivative on silica gel for the preparation of new adsorbent. (2009). PubMed. [Link]

• Troubleshooting Flash Column Chromatography. University of Rochester, Department of Chemistry. [Link]

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Technical Support Center: Hydrolysis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime

Welcome to the technical support center for the hydrolysis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the scientific understanding and practical steps necessary to overcome common challenges encountered during this specific chemical transformation.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the hydrolysis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime. Each problem is followed by a detailed explanation of potential causes and a step-by-step guide to resolving the issue.

Issue 1: Incomplete or Slow Hydrolysis

Symptom: You observe a low yield of the desired ketone product, 3-methyl-3-(methylamino)butan-2-one, even after a prolonged reaction time. Analysis by techniques such as TLC, GC-MS, or NMR spectroscopy indicates a significant amount of unreacted starting oxime.

Potential Causes & Solutions:

• Insufficient Acid Catalyst Concentration or Strength: Oxime hydrolysis is typically acid-catalyzed.[1][2] The reaction rate is often dependent on the concentration and strength of the acid used. The mechanism involves protonation of the oxime's hydroxyl group, making it a better leaving group.[3]

  • Troubleshooting Steps:

    • Increase Acid Concentration: Gradually increase the molar equivalents of the acid catalyst. It's recommended to do this in a stepwise manner (e.g., from 1.5 eq to 2.0 eq, then to 2.5 eq) and monitor the reaction progress at each stage.

    • Use a Stronger Acid: If you are using a weak acid, consider switching to a stronger one. For instance, if acetic acid is proving ineffective, you might try hydrochloric acid or sulfuric acid. Be mindful that very strong acids can sometimes lead to side reactions.

    • Ensure Homogeneity: Make sure the acid catalyst is well-dissolved and mixed in the reaction medium. In biphasic systems, a phase-transfer catalyst might be beneficial.

• Suboptimal Reaction Temperature: Like many chemical reactions, the hydrolysis of oximes is temperature-dependent. Insufficient thermal energy can lead to a sluggish reaction.

  • Troubleshooting Steps:

    • Gradual Temperature Increase: Cautiously increase the reaction temperature in increments of 10°C. Monitor the reaction closely for any signs of product decomposition or the formation of byproducts.

    • Solvent Choice: Ensure your solvent has a boiling point that allows for the desired reaction temperature to be reached and maintained safely.

• Presence of Water-Scavenging Impurities: If your starting materials or solvents contain impurities that can react with and consume water, this will hinder the hydrolysis process.

  • Troubleshooting Steps:

    • Use Anhydrous Solvents (if applicable to the specific protocol): While water is a reactant, using a well-defined amount in a dry solvent can offer better control. However, for most hydrolyses, this is not the issue.

    • Purify Starting Materials: Ensure the purity of your (2E)-3-methyl-3-(methylamino)butan-2-one oxime.

Issue 2: Formation of a Major Side Product

Symptom: Your reaction mixture shows the formation of a significant, unidentified byproduct, which may be difficult to separate from the desired ketone.

Potential Cause & Solution:

• Beckmann Rearrangement: Under acidic conditions, ketoximes can undergo a Beckmann rearrangement to form an amide as a major side product.[3][4] This is a common competing reaction pathway.[5]

  • Troubleshooting Steps:

    • Modify Reaction Conditions: The Beckmann rearrangement is often favored by strong acids and higher temperatures. Try using milder acidic conditions (e.g., a weaker acid or lower concentration) and a lower reaction temperature.

    • Choice of Acid: Some acids are more prone to inducing the Beckmann rearrangement than others. Lewis acids, for example, are often used to promote this rearrangement. Sticking to Brønsted acids might be preferable.

    • Solvent Effects: The choice of solvent can influence the reaction pathway. Polar aprotic solvents may stabilize intermediates that lead to the rearrangement.[5] Consider screening different solvents.

Issue 3: Difficulty in Product Isolation and Purification

Symptom: You are struggling to isolate the 3-methyl-3-(methylamino)butan-2-one product from the reaction mixture, or the purification process results in a low yield.

Potential Causes & Solutions:

• Product Solubility: The product ketone, containing an amino group, may have different solubility properties compared to the starting oxime. It might be more soluble in the aqueous phase after workup, especially if the solution is acidic.

  • Troubleshooting Steps:

    • pH Adjustment during Extraction: After the reaction is complete, carefully neutralize the acid catalyst with a base (e.g., sodium bicarbonate or sodium hydroxide solution) to a pH of 7-8 before extraction. This will ensure the amino group of your product is in its free base form, which is typically more soluble in organic solvents.

    • Choice of Extraction Solvent: Use a more polar organic solvent for extraction if your product shows limited solubility in common nonpolar solvents like hexane or diethyl ether. Dichloromethane or ethyl acetate might be more effective.

    • Salting Out: Adding a saturated solution of sodium chloride (brine) to the aqueous layer during extraction can decrease the solubility of your organic product in the aqueous phase and improve its partitioning into the organic layer.

• Emulsion Formation: The presence of both organic and aqueous phases, along with potential surfactants, can lead to the formation of a stable emulsion during workup, making phase separation difficult.

  • Troubleshooting Steps:

    • Brine Wash: Washing the emulsion with brine can help to break it.

    • Filtration: Filtering the mixture through a pad of Celite or glass wool can sometimes resolve the emulsion.

    • Centrifugation: If available, centrifuging the mixture is a very effective way to separate the layers.

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the acid-catalyzed hydrolysis of an oxime?

A1: The hydrolysis of an oxime in the presence of an acid generally proceeds through the following steps:

• Protonation: The oxygen atom of the oxime's hydroxyl group is protonated by the acid catalyst. This converts the hydroxyl group into a much better leaving group (water).

• Nucleophilic Attack by Water: A water molecule acts as a nucleophile and attacks the carbon atom of the C=N double bond.

• Deprotonation and Elimination: A series of proton transfer steps and the elimination of hydroxylamine (or its protonated form) leads to the formation of the corresponding ketone or aldehyde.[6]

Q2: How can I monitor the progress of the hydrolysis reaction?

A2: Several analytical techniques can be employed to monitor the reaction:

• Thin-Layer Chromatography (TLC): This is a quick and simple method. You can spot the reaction mixture alongside the starting material on a TLC plate. The disappearance of the starting material spot and the appearance of a new spot for the product will indicate the reaction's progress.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is excellent for volatile compounds. It can separate the starting material from the product and provide their mass spectra for confirmation. Derivatization may sometimes be necessary to improve the chromatographic properties of the oxime.[7]

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique for monitoring the reaction, especially for less volatile or thermally sensitive compounds.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to track the disappearance of signals corresponding to the starting oxime and the appearance of new signals for the ketone product.

Q3: Are there any alternative, non-acidic methods for oxime hydrolysis?

A3: Yes, while acid-catalyzed hydrolysis is the most common method, other reagents can be used to cleave oximes back to their parent carbonyl compounds. For instance, oxidative cleavage using reagents like ceric ammonium nitrate has been reported to be effective and rapid.[9] Additionally, reactions with hypervalent iodine reagents can also yield ketones from ketoximes.[4]

Q4: Why are oximes generally more stable to hydrolysis than imines?

A4: Oximes exhibit greater hydrolytic stability compared to imines for a couple of key reasons. The presence of the electronegative oxygen atom attached to the nitrogen in an oxime makes the nitrogen less basic and therefore less readily protonated, which is a key step in the hydrolysis mechanism.[1] Additionally, resonance effects in oximes contribute to their increased stability.[10]

Q5: My starting material, (2E)-3-methyl-3-(methylamino)butan-2-one oxime, is not commercially available. How can I synthesize it?

A5: The synthesis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime would typically involve the condensation of the corresponding ketone, 3-methyl-3-(methylamino)butan-2-one, with hydroxylamine. The ketone precursor itself can be synthesized through various established organic chemistry methods, such as the Mannich reaction.[11]

III. Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Hydrolysis

Materials:

• (2E)-3-methyl-3-(methylamino)butan-2-one oxime

• Dilute hydrochloric acid (e.g., 2 M) or another suitable acid

• An appropriate organic solvent (e.g., tetrahydrofuran (THF), 1,4-dioxane)

• Saturated sodium bicarbonate solution

• Organic extraction solvent (e.g., ethyl acetate, dichloromethane)

• Anhydrous sodium sulfate or magnesium sulfate

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve the (2E)-3-methyl-3-(methylamino)butan-2-one oxime in the chosen organic solvent.

• Add the dilute hydrochloric acid to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction using TLC or another suitable analytical technique.

• Once the reaction is complete (i.e., the starting material is consumed), cool the mixture to room temperature.

• Carefully neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., 3 x 50 mL of ethyl acetate).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or distillation as required.

Protocol 2: Thin-Layer Chromatography (TLC) Monitoring

Materials:

• TLC plates (e.g., silica gel 60 F254)

• Developing chamber

• Eluent (a mixture of nonpolar and polar solvents, e.g., hexane/ethyl acetate or dichloromethane/methanol)

• Visualization agent (e.g., UV lamp, iodine chamber, or a potassium permanganate stain)

• Capillary tubes for spotting

Procedure:

• Prepare the eluent and pour it into the developing chamber to a depth of about 0.5 cm. Close the chamber and allow it to saturate.

• Using a capillary tube, spot a small amount of the starting material (as a reference) and the reaction mixture on the baseline of the TLC plate.

• Place the TLC plate in the developing chamber and allow the eluent to run up the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and mark the solvent front.

• Allow the plate to dry and then visualize the spots under a UV lamp or by using a staining agent.

• Compare the spot(s) from the reaction mixture to the reference spot of the starting material to determine if the starting material has been consumed and a new product has formed.

IV. Visualizations

Hydrolysis Troubleshooting Workflow

Caption: A flowchart for troubleshooting common issues in oxime hydrolysis.

General Mechanism of Acid-Catalyzed Oxime Hydrolysis

Caption: The general mechanism of acid-catalyzed oxime hydrolysis.

V. References

• Maegawa, T., Oishi, R., Maekawa, A., Segi, K., Hamamoto, H., Nakamura, A., & Miki, Y. (2022). The Reaction of Ketoximes with Hypervalent Iodine Reagents: Beckmann Rearrangement and Hydrolysis to Ketones. Synthesis, 54(18), 4095-4103. [Link]

• Wikipedia. (n.d.). Oxime. [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). [Link]

• Reddit. (2018). Why oximes and hydrazones are much more resistant to hydrolysis compared to imines? r/chemistry. [Link]

• ResearchGate. (n.d.). RP-HPLC monitoring of the oxime ester bond hydrolysis of Boc-Lys[Z(2Cl)]. [Link]

• Guan, F., Chen, Y., Zhang, Y., & Yu, R. (2021). A coupling process of electrodialysis with oxime hydrolysis reaction for preparation of hydroxylamine sulfate. RSC Advances, 11(35), 21541-21549. [Link]

• Bird, J. W., & Diaper, D. G. M. (1969). Preparative conversion of oximes to parent carbonyl compounds by cerium(IV) oxidation. Canadian Journal of Chemistry, 47(1), 145-147. [Link]

• Chemistry Steps. (2025). Beckmann Rearrangement. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523-7526. [Link]

• ResearchGate. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. [Link]

• ResearchGate. (2025). Development of an Improved LC–MS/MS Assay for the Quantification of Oximes in KIKO Mouse Plasma. [Link]

• ResearchGate. (n.d.). QUANTITATIVE DETERMINATION OF METALS CONTAINING OXIMES. [Link]

• Semantic Scholar. (2008). Hydrolytic Stability of Hydrazones and Oximes. [Link]

• Google Patents. (n.d.). DE19800543A1 - Method for determining oximes in chemical sample solution in paint, lacquer and varnish industries.

• SciSpace. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. [Link]

• Australian Government Department of Health. (2013). 2-Butanone, oxime: Human health tier II assessment. [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358-10376. [Link]

• Government of Canada. (2010). Screening Assessment for the Challenge 2-Butanone, oxime (Butanone oxime). [Link]

• Organic Syntheses. (n.d.). 1-diethylamino-3-butanone. [Link]

• LookChem. (n.d.). BUTANONE OXIME. [Link]

• Journal of Ecological Engineering. (n.d.). 2-Butanone Oxime, a Chemical of Concern in the Working Environment. [Link]

Sources

• 1. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (PDF) Hydrolytic Stability of Hydrazones and Oximes (2008) | Jeet Kalia | 817 Citations [scispace.com]
• 3. Beckmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 4. The Reaction of Ketoximes with Hypervalent Iodine Reagents: Beckmann Rearrangement and Hydrolysis to Ketones [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. reddit.com [reddit.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

improving purity of methylamino oxime intermediates via column chromatography

Status: Operational Subject: Troubleshooting Chromatographic Anomalies in Methylamino Oxime Purification Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary: The "Sticky" Molecule Challenge

Methylamino oximes (

with a pendant group) represent a "perfect storm" for standard silica chromatography. You are likely facing three simultaneous failure modes:

• The Amine Effect (Tailing): The secondary methylamine is basic (

  ). It protonates upon contact with acidic silanols ( , ), forming ionic bonds that cause severe peak tailing and irreversible adsorption.

• The Oxime Effect (Isomerism): Oximes exist as E and Z geometric isomers. On acidic silica, these can interconvert (dynamic equilibrium), leading to a "bridge" between two peaks or a single broad, shapeless band.

• Chemical Instability: Acidic silica can catalyze the Beckmann Rearrangement or hydrolysis back to the ketone, creating "ghost peaks" that appear during slow runs.

This guide provides the protocols to neutralize these threats.

Module 1: Eliminating Peak Tailing (The Silanol Blockade)

Symptom: Your product elutes as a streak rather than a spot on TLC, or a broad tailing peak on the column that never returns to baseline.

Root Cause: Uncapped silanols on the silica surface act as a cation exchanger for the methylamino group.

The Protocol: Triethylamine (TEA) Passivation

You cannot simply add TEA to your mobile phase; you must aggressively block the column's active sites before the run.

Step-by-Step Methodology:

• The Mobile Phase Modifier: Prepare your elution solvent (e.g., DCM:MeOH) with 1% (v/v) Triethylamine (TEA) .

  • Note: Do not exceed 3% TEA; it can dissolve silica and contaminate your product.

• The "Pre-Elution" Wash (Critical Step):

  • Pack the column with silica.[1][2]

  • Flush the column with 2-3 column volumes (CV) of the TEA-doped mobile phase before loading your sample.

  • Why? This saturates the acidic silanol sites with TEA (a sacrificial base), effectively turning the acidic surface into a basic one.

• Sample Loading:

  • Dissolve your crude methylamino oxime in the mobile phase (with TEA).

  • Load onto the pre-treated column.[1]

• Elution: Continue running with the 1% TEA modifier.

Data: Impact of TEA on Peak Symmetry

Parameter	Standard Silica (No Modifier)	TEA-Modified Silica (1% v/v)
Tailing Factor ( )	> 2.5 (Severe Tailing)	1.1 - 1.3 (Symmetric)
Theoretical Plates ( )	Low (< 500)	High (> 2000)
Recovery Yield	60-70% (Irreversible Adsorption)	> 90%

Module 2: Managing E/Z Isomers & Stability

Symptom: You see two spots on TLC, but they merge on the column. Or, you isolate a pure isomer, but it re-equilibrates to a mixture later.

Root Cause:

• Isomerization: The energy barrier for E/Z conversion is lowered by acid catalysis (silica surface).

• Degradation: Acidic surfaces catalyze hydrolysis.

Diagnostic: The 2D-TLC Stability Test

Before running a column, determine if your isomers are stable or in dynamic equilibrium.

• Spot your sample on the corner of a square TLC plate.

• Run the plate in Solvent A (vertical).

• Dry the plate completely.

• Rotate the plate 90° and Run again in the same Solvent A.

  • Result A (Two distinct spots on diagonal): Isomers are stable. You can separate them.

  • Result B (Two spots off-diagonal or smearing): Isomers are interconverting on the silica. Do not attempt to separate. Collect them together.

The "Buffered" Column Protocol

If degradation or isomerization is high, you must buffer the silica to a neutral pH.

• Prepare Buffer: Make a 1% solution of

  in Methanol.

• Slurry Packing: Slurry your silica in this ammoniated methanol, then exchange solvents to your starting non-polar mobile phase (e.g., Hexane/DCM).

• Result: This creates "Ammonia-doped Silica," which is far gentler than TEA-treated silica for sensitive oximes.

Module 3: Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying these complex intermediates.

Caption: Decision tree for selecting the correct mobile phase modifier and separation strategy based on TLC behavior.

Module 4: Advanced Stationary Phases (When Silica Fails)

If the methylamino group is too polar or the oxime too unstable for silica (even with TEA), you must switch stationary phases.

Stationary Phase	Mechanism	Applicability for Methylamino Oximes
Amine-Functionalized Silica ( )	H-Bonding / Weak Anion Exchange	Gold Standard. The surface is already basic. No TEA required. Prevents hydrolysis.
C18 (Reverse Phase)	Hydrophobic Interaction	Good, but requires High pH Buffer (pH 9-10 with Ammonium Bicarbonate) to suppress amine ionization.
Alumina (Basic)	Adsorption	Avoid. Often too active; can catalyze dehydration of oximes to nitriles.

Frequently Asked Questions (FAQs)

Q: Can I use Ammonia (

) instead of Triethylamine (TEA)? A: Yes, but with caveats. Ammonia is less lipophilic than TEA. In normal phase (Hexane/EtOAc), ammonia has low solubility and may outgas, causing bubbles in the column. TEA is miscible with organic solvents and is generally preferred for normal phase silica. Use Ammonia (as ) only if running a DCM/MeOH gradient where the MeOH content is >5%.

Q: My product turned into a ketone after the column. What happened? A: You likely experienced acid-catalyzed hydrolysis.[3]

• Mechanism:[3][4][5][6][7]

  .

• Fix: Your silica was too acidic. You must pre-wash the column with 1% TEA or switch to Amine-functionalized silica (

  columns) [1].

Q: I see a "ghost peak" that elutes just before my product. A: If this peak wasn't in the crude, it is likely the Beckmann Rearrangement product (an amide), catalyzed by the silica [2]. This is common with ketoximes on acidic supports. The solution is identical to the hydrolysis fix: Neutralize the silica immediately.

Q: How do I remove the TEA from my product after the column? A: TEA has a high boiling point (

). Rotovap alone often leaves a residue.

• Protocol: Dissolve the combined fractions in DCM and wash with Saturated

  (mildly basic) or water. Do not wash with acid, or you will protonate your methylamino product and lose it to the aqueous layer.

References

• Biotage. (2023).[4][8] Is there an easy way to purify organic amines? Retrieved from [Link]

• Asian Journal of Chemistry. (2015). Beckmann Rearrangement of Oximes Using Doped Silica Gel Complex.[9][10] Retrieved from [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns.[11] Retrieved from [Link][10][12]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. biotage.com [biotage.com]
• 5. sielc.com [sielc.com]
• 6. rsc.org [rsc.org]
• 7. waters.com [waters.com]
• 8. biotage.com [biotage.com]
• 9. asianpubs.org [asianpubs.org]
• 10. researchgate.net [researchgate.net]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. researchgate.net [researchgate.net]

resolving solubility issues of (2E)-3-methyl-3-(methylamino)butan-2-one oxime in water

Answering the user's request.## Technical Support Center: Resolving Solubility Issues of (2E)-3-methyl-3-(methylamino)butan-2-one oxime in Water

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of (2E)-3-methyl-3-(methylamino)butan-2-one oxime (CAS: 90713-76-1). Due to its specific chemical structure, this compound often presents dissolution difficulties in neutral aqueous buffers, which can impede experimental setup and reproducibility. This document provides a structured troubleshooting workflow, detailed protocols, and an in-depth explanation of the underlying chemical principles to overcome these challenges effectively.

Physicochemical Profile

Understanding the inherent properties of (2E)-3-methyl-3-(methylamino)butan-2-one oxime is the first step in diagnosing and solving solubility issues. The molecule contains a basic methylamino group, which is the primary target for solubility manipulation, and an oxime functional group, which contributes to its overall polarity and stability profile.

Property	Value / Information	Source
CAS Number	90713-76-1	[1]
Molecular Formula	C₆H₁₄N₂O	[1]
Molecular Weight	130.19 g/mol	[1]
General Class	Ketoxime	[2]
Key Functional Groups	Methylamino (-NHCH₃), Oxime (=N-OH)	N/A
Predicted Solubility	Generally poorly soluble in neutral water, a common characteristic of oximes.[3]	N/A
Key Characteristic	The presence of a basic amine group suggests pH-dependent solubility.[4]	N/A

Troubleshooting Workflow: A Logical Approach

When insolubility is observed, a systematic approach is recommended. Start with the simplest, most direct method (pH adjustment) before proceeding to more complex formulations involving excipients. This workflow minimizes the introduction of potentially confounding variables into your experimental system.

Figure 1. Step-by-step decision workflow for troubleshooting solubility.

Frequently Asked Questions (FAQs)

Q1: Why is (2E)-3-methyl-3-(methylamino)butan-2-one oxime not dissolving in my neutral (pH 7.4) buffer? A1: The compound possesses a basic methylamino group. At neutral pH, this amine is largely in its uncharged, free-base form, which is less hydrophilic and thus poorly soluble in water.[5] Oximes as a class of compounds are also known for being poorly water-soluble.[3]

Q2: What is the most straightforward method to try first? A2: The primary and most recommended starting point is pH adjustment. By lowering the pH of the aqueous solvent, you can protonate the methylamino group, forming a more soluble ammonium salt.[4] This is often sufficient to achieve the desired concentration without introducing other organic molecules.

Q3: I dissolved my compound in 100% DMSO first. Why did it precipitate when I diluted it into my aqueous buffer? A3: This is a common phenomenon known as "crashing out." While the compound is soluble in a strong organic solvent like DMSO, adding this stock to an aqueous buffer drastically changes the solvent environment. The compound is no longer soluble in the resulting high-water-content mixture and precipitates. While using a small amount of an organic cosolvent can be a valid strategy, starting with 100% DMSO stocks often requires very high dilution factors to avoid this issue.

Q4: Will lowering the pH to dissolve the compound affect its stability? A4: This is a critical consideration. Oximes can be susceptible to hydrolysis, particularly under acidic conditions, which would cleave the C=N bond to regenerate the corresponding ketone and hydroxylamine.[3][6] The rate of hydrolysis is generally slow for aliphatic oximes in aqueous solution but should be empirically tested for your specific experimental conditions (e.g., temperature, duration).[7] It is recommended to prepare fresh acidic stock solutions and use them promptly.

In-Depth Troubleshooting Guides

Method 1: pH Adjustment (The Primary Approach)

Causality: The most effective way to increase the aqueous solubility of an amine-containing compound is to convert it into a salt.[8] By adding an acid (e.g., HCl), the lone pair of electrons on the nitrogen of the methylamino group accepts a proton (H⁺). This forms a positively charged ammonium cation, which is readily solvated by polar water molecules, dramatically increasing solubility. The optimal pH for dissolution is typically at least two units below the pKa of the amine.[5]

Sources

• 1. (2E)-3-Methyl-3-(methylamino)butan-2-one oxime | CAS 90713-76-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 2. jeeng.net [jeeng.net]
• 3. testbook.com [testbook.com]
• 4. Selective separation of amines from continuous processes using automated pH controlled extraction - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D1RE00205H [pubs.rsc.org]
• 5. biotage.com [biotage.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Current Techniques of Water Solubility Improvement for Antioxidant Compounds and Their Correlation with Its Activity: Molecular Pharmaceutics - PMC [pmc.ncbi.nlm.nih.gov]

stabilizing (2E)-3-methyl-3-(methylamino)butan-2-one oxime for long-term storage

Technical Support Center: (2E)-3-methyl-3-(methylamino)butan-2-one oxime

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for (2E)-3-methyl-3-(methylamino)butan-2-one oxime (CAS 90713-76-1). This guide is designed for researchers, chemists, and drug development professionals to ensure the long-term stability and integrity of this compound in your experiments. We will explore the inherent chemical liabilities of this aminoketoxime, provide actionable troubleshooting advice, and detail best practices for storage and handling.

Section 1: Chemical Profile & Inherent Instabilities

(2E)-3-methyl-3-(methylamino)butan-2-one oxime is a ketoxime containing a tertiary amine. This unique combination of functional groups presents specific stability challenges that must be managed to ensure experimental reproducibility and material integrity. The primary degradation pathways are hydrolysis, acid-catalyzed rearrangement, oxidation, and photodecomposition.

• Oxime Group (C=N-OH): This functional group is susceptible to hydrolysis, particularly under acidic conditions, which cleaves the C=N bond to regenerate the parent ketone and hydroxylamine.[1][2] It can also undergo a Beckmann rearrangement in the presence of acid, a potentially exothermic reaction that forms an N-substituted amide.[3][4]

• Tertiary Amine (-N(CH₃)₂): The lone pair of electrons on the nitrogen atom makes it a potential site for oxidation.

• Unsaturation (C=N bond): Like other unsaturated systems, the C=N bond and the N-O bond can be susceptible to photolytic cleavage or isomerization upon exposure to light, particularly UV radiation.[5][6]

These potential degradation routes are visualized in the diagram below.

Caption: Potential degradation pathways for the title compound.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid (2E)-3-methyl-3-(methylamino)butan-2-one oxime?

A1: To ensure maximum long-term stability, the solid compound should be stored in a tightly sealed container, protected from light, at refrigerated temperatures (2°C to 8°C).[7] For ultimate protection, especially for reference standards, we recommend storing under an inert atmosphere (e.g., argon or nitrogen) in an amber glass vial inside a desiccator placed in a refrigerator.

Q2: How does pH affect the stability of this oxime in aqueous solutions?

A2: The stability is highly pH-dependent. Oximes are most stable in neutral to slightly alkaline conditions.[8] Under acidic conditions (pH < 7), the C=N bond is susceptible to acid-catalyzed hydrolysis, leading to the formation of the parent ketone and hydroxylamine.[2][9] Strong acids can also promote the Beckmann rearrangement.[3][4] Therefore, stock solutions should be prepared in a buffered, neutral pH solvent if they are not for immediate use.

Q3: What are the visible signs of degradation I should watch for?

A3: Physical signs of decomposition can include:

• Color Change: A shift from a white or off-white solid to yellow or brown.

• Change in Physical State: Clumping, oiling out, or a noticeable decrease in the melting point.

• Odor: Development of an unusual amine-like or sharp odor. For a definitive assessment, analytical techniques such as HPLC, GC-MS, or NMR are required to identify and quantify impurities.[7]

Q4: Is the compound sensitive to light or air?

A4: Yes. Many oximes exhibit photostability issues, undergoing isomerization or degradation upon exposure to light, especially UV radiation.[5][7] It is critical to store the compound in amber or opaque containers.[7] Furthermore, the presence of a tertiary amine introduces a site for potential oxidation by atmospheric oxygen. While solid-state oxidation may be slow, it can be significant over long-term storage. Storing under an inert atmosphere is the best preventative measure.

Q5: What are the most likely degradation products I might see in an analysis?

A5: Based on the compound's structure, the primary degradation products to monitor are:

• 3-methyl-3-(methylamino)butan-2-one: The parent ketone, resulting from hydrolysis.[10]

• N,2,3-trimethyl-2-aminobutanamide: The amide product from a Beckmann rearrangement.

• (2Z)-isomer: The geometric isomer of the oxime, which may form due to light exposure.[5][10]

• N-Oxide derivatives: Products arising from the oxidation of the tertiary amine.

Section 3: Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Actions & Troubleshooting Steps
Discoloration of Solid (e.g., white to yellow/brown)	Oxidation, slow thermal degradation, or exposure to light.	1. Assess Purity: Use HPLC or NMR to quantify the purity of the material.[11] 2. Review Storage: Confirm that the material has been stored consistently in a cool, dark, and dry environment. Ensure the container seal is intact.[7][8] 3. Future Prevention: Aliquot the material upon receipt. Store future samples in amber vials under an inert gas and at 2-8°C.
Inconsistent Analytical Results (e.g., drifting HPLC retention times, new peaks appearing over time in solution)	Degradation of the compound in the analytical solvent or on the benchtop.	1. Solution Stability Study: Analyze the prepared solution at regular intervals (e.g., T=0, 2h, 4h, 8h, 24h) while keeping it under typical benchtop conditions (light, room temp). 2. Solvent Check: Ensure the analytical solvent is neutral and free of acidic contaminants. Consider using a buffered mobile phase for HPLC. 3. Fresh is Best: Prepare solutions fresh for each experiment whenever possible. If solutions must be stored, keep them refrigerated and protected from light for the shortest possible duration.[7]
Extra Peaks in NMR or Mass Spec Analysis	Presence of synthetic impurities or degradation products.	1. Identify Impurities: Use high-resolution mass spectrometry (LC-MS) to get accurate mass data for the unknown peaks. Compare these masses to potential degradation products (hydrolysis product, amide, etc.). 2. Purification: If degradation is minimal and the primary impurity is known (e.g., the parent ketone), consider repurification by recrystallization or column chromatography. 3. Forced Degradation: To confirm the identity of degradant peaks, perform a forced degradation study (see Protocol 4.3) and compare the resulting chromatograms.

Section 4: Protocols & Methodologies

Protocol 4.1: Recommended Long-Term Storage

• Upon receipt, work in a low-light environment.

• If the compound will be used frequently, create smaller aliquots in separate, appropriately sized amber glass vials to minimize repeated exposure of the bulk material to the atmosphere.

• For each vial, flush the headspace with a gentle stream of an inert gas (e.g., argon or nitrogen) for 15-30 seconds.

• Immediately and tightly cap the vial. For extra protection, wrap the cap-vial interface with parafilm.

• Label each vial clearly.

• Place the vials in a desiccator containing a suitable desiccant.

• Store the entire desiccator in a refrigerator maintained at 2-8°C.

Protocol 4.2: Purity Assessment by Reverse-Phase HPLC

This is a general method; optimization may be required.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 5% B, hold for 2 min; ramp to 95% B over 15 min; hold for 3 min; return to 5% B over 1 min; hold for 4 min to re-equilibrate.

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection: UV at 210 nm

• Sample Preparation: Dissolve a known quantity of the compound in 50:50 Acetonitrile:Water to a final concentration of ~0.5 mg/mL.

• System Suitability: The peak for the main compound should have a tailing factor between 0.9 and 1.5.

• Analysis: Monitor for early-eluting peaks (potential hydrolysis products) and late-eluting peaks (potential rearrangement or oxidized products).[10]

Protocol 4.3: Stress Testing Protocol (Forced Degradation)

This protocol helps identify potential degradation products and assess stability under harsh conditions.

• Prepare Stock Solution: Create a 1 mg/mL stock solution of the compound in acetonitrile.

• Set Up Stress Conditions (in separate amber vials):

  • Acid Hydrolysis: Mix 1 mL stock with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL stock with 1 mL of 0.1 M NaOH. Heat at 60°C for 24 hours.

  • Oxidative: Mix 1 mL stock with 1 mL of 3% H₂O₂. Store at room temperature for 24 hours.

  • Photolytic: Expose 1 mL of stock solution in a clear vial to a photostability chamber (ICH Q1B conditions) or direct sunlight for 24 hours.

  • Thermal: Store a vial of the solid compound in an oven at 70°C for 48 hours, then dissolve for analysis.

• Analysis: Before injection into the HPLC, neutralize the acidic and basic samples. Analyze all stressed samples alongside a control sample (1 mL stock + 1 mL water, stored at 4°C) using the HPLC method in Protocol 4.2.

Section 5: Data Summary Table

Parameter	Recommendation / Condition to Avoid	Scientific Rationale
Temperature	Store at 2-8°C. Avoid high temperatures or heat cycles.	Minimizes the rate of all chemical degradation pathways, including hydrolysis and thermal decomposition.[7][12]
Light	Store in amber or opaque containers. Avoid all exposure to UV or direct sunlight.	Prevents photochemical reactions like E/Z isomerization and N-O bond cleavage.[5][7]
Atmosphere	Store under an inert gas (Argon, Nitrogen). Avoid exposure to air.	Prevents oxidation of the tertiary amine and other susceptible parts of the molecule.
pH (in solution)	Maintain neutral to slightly alkaline pH. Avoid acidic conditions.	Prevents acid-catalyzed hydrolysis and Beckmann rearrangement.[3][9]
Moisture	Store in a desiccator or dry environment. Avoid humidity.	Minimizes water availability for hydrolysis, especially for the solid compound.[13]

References

• Wikipedia. (n.d.). Oxime. Retrieved from [Link]

• Chemistry Learner. (n.d.). Oxime: Definition, Structure, Formation, and Compounds. Retrieved from [Link]

• Worek, F., et al. (2012). Photostability of Antidotal Oxime HI-6, Impact on Drug Development. Journal of Photochemistry and Photobiology B: Biology, 110, 14-19. Retrieved from [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523-7526. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Oximes of fluoroalkyl-containing 1,3-diketones: specific features of synthesis, analysis, and thermal stability. Retrieved from [Link]

• Royal Society of Chemistry. (2021). A coupling process of electrodialysis with oxime hydrolysis reaction for preparation of hydroxylamine sulfate. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Oxime as a general photocage for the design of visible light photo-activatable fluorophores. Retrieved from [Link]

• vdocuments.net. (2020). Oxime.pdf. Retrieved from [Link]

• MDPI. (2023). Experimental Investigations of the Thermal Safety of Methyl Ethyl Ketone Oxime Hydrochloride Based on the Flask Method, Thermal Analysis, and GC-MS. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Photochemical radical cyclization reactions with imines, hydrazones, oximes and related compounds. Retrieved from [Link]

• Eyer, P., et al. (1988). Study on the stability of the oxime HI 6 in aqueous solution. Archives of Toxicology, 62(2-3), 224-226. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Reactivity of oximes for diverse methodologies and synthetic applications. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis and characterization of thermally stable energetic complexes with 3,5-diaminopyrazolone-4-oxime as a nitrogen-rich ligand. Retrieved from [Link]

• Government of Canada. (2010). Screening Assessment for the Challenge 2-Butanone, oxime (Butanone oxime). Retrieved from [Link]

• Google Patents. (n.d.). DE19800543A1 - Method for determining oximes in chemical sample solution in paint, lacquer and varnish industries.

• ResearchGate. (2025). Combination delivery of two oxime-loaded lipid nanoparticles: Time-dependent additive action for prolonged rat brain protection | Request PDF. Retrieved from [Link]

• SciSpace. (n.d.). Hydrolytic Stability of Hydrazones and Oximes. Retrieved from [Link]

• CDC Stacks. (n.d.). Isolation and analysis of carbonyl compounds as oximes. Retrieved from [Link]

• Organic Syntheses. (n.d.). Organic Syntheses Procedure. Retrieved from [Link]

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2023). 2-Butanone,oxime (MEKO) - Evaluation statement. Retrieved from [Link]

• Juniper Publishers. (2024). Functionalized Sugar Oximes: Synthesis and Utilization for Structurally Diverse Scaffolds. Retrieved from [Link]

• Taylor & Francis. (n.d.). Oximes – Knowledge and References. Retrieved from [Link]

• Journal of Ecological Engineering. (2023). 2-Butanone Oxime, a Chemical of Concern in the Working Environment. Retrieved from [Link]

Sources

• 1. Oxime: Definition, Structure, Formation, and Compounds [chemistrylearner.com]
• 2. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oximes | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. Photostability of antidotal oxime HI-6, impact on drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photochemical radical cyclization reactions with imines, hydrazones, oximes and related compounds - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. canada.ca [canada.ca]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. mdpi.com [mdpi.com]
• 13. Acetone Oxime: Properties, Applications, and Safe Handling in Industrial Chemistry_Chemicalbook [chemicalbook.com]

overcoming steric hindrance in 3-methyl-3-(methylamino)butan-2-one oxime reactions

Current Status: ● System Online | User: Research Scientist | Topic: Steric Hindrance Management

Welcome to the Advanced Application Support Center. You are currently viewing the troubleshooting and protocol interface for Gem-Dimethyl

-Amino Oxime Systems .

This guide addresses the specific kinetic and thermodynamic barriers introduced by the gem-dimethyl group at the C3 position of 3-methyl-3-(methylamino)butan-2-one. This structural feature, while essential for stability in technetium-99m (Tc-99m) and copper-64 (Cu-64) radiopharmaceuticals, creates significant steric hindrance that impedes both oxime condensation and subsequent metal chelation.

⚡ Module 1: Synthesis Troubleshooting (Oxime Formation)

Core Issue: The nucleophilic attack of hydroxylamine (

) on the carbonyl carbon is sterically blocked by the adjacent gem-dimethyl group and the -amino group. Standard reflux conditions often yield <30% product or result in hydrolysis.

Diagnostic Decision Tree

Before altering your protocol, determine the failure mode using the logic flow below.

Figure 1: Diagnostic logic for optimizing nucleophilic attack on sterically hindered ketones.

Protocol A: The "Buffered Push" Method (Solution Phase)

Theory: The rate of oxime formation is pH-dependent (bell-shaped curve). For sterically hindered ketones, you must maximize the concentration of the free nucleophile (

) while ensuring the carbonyl oxygen is sufficiently protonated (activated) but not fully protonating the amine. The optimal window is pH 4.5–5.5 [1].

Step-by-Step:

• Reagents: Dissolve 10 mmol of 3-methyl-3-(methylamino)butan-2-one in n-Propanol (higher boiling point than EtOH, 97°C).

• Buffering: Add 15 mmol

  and 15 mmol Sodium Acetate (NaOAc) .

  • Why: NaOAc acts as a proton sponge, maintaining the pH exactly at the point of maximum dehydration rate for the tetrahedral intermediate.

• Reaction: Reflux vigorously for 12–18 hours.

  • Note: Standard ketones react in 2 hours. The gem-dimethyl bulk increases the activation energy, requiring extended kinetic energy input.

• Workup: Evaporate solvent. Basify to pH 10 (to free the amine) and extract with

  .

Protocol B: Solvent-Free Mechanochemistry (The "Grind" Method)

Theory: When solution-phase kinetics are too slow due to solvation shells increasing the effective size of the nucleophile, solid-state friction can overcome steric barriers by forcing molecules into proximity without solvent interference [2].

Step-by-Step:

• Place 5 mmol of the ketone and 6 mmol

  in a ceramic mortar.

• Add 6 mmol of powdered NaOH.

• Action: Grind vigorously with a pestle for 20 minutes. The mixture will turn into a paste (melt) due to eutectic formation and exothermic reaction.

• Validation: TLC (MeOH:DCM 1:9) usually shows conversion where solution methods fail.

⚡ Module 2: Metal Coordination (Applications)

Core Issue: Users often fail to label this ligand with Tc-99m or Cu-64 because the bulky gem-dimethyl groups prevent the metal from "finding" the

pocket during the short timeframe of a radiolabeling reaction.

The Solution: Ligand Exchange (Transchelation)

Direct labeling (mixing Ligand + Metal) will fail. You must use a "weak" intermediate ligand to stabilize the metal first, then allow the hindered oxime to displace it thermodynamically [3].

Comparative Data: Direct vs. Exchange Labeling

Parameter	Direct Labeling (Pertechnetate + SnCl2)	Ligand Exchange (Tc-Gluconate Intermediate)
Yield	15–40% (Variable)	>95% (Consistent)
Kinetics	Slow (Competes with hydrolysis)	Fast (Driven by thermodynamic stability)
Purity	High colloidal impurities ( )	Negligible colloids
pH Req.	Sensitive	Robust (pH 7.5–9.0)

Optimized Workflow: Tc-99m Labeling via Gluconate

• Precursor Formation: React

  with SnCl and Sodium Gluconate (or Citrate) at Room Temp for 10 mins.

  • Result: A weak Tc(V)-gluconate complex forms.

• Exchange: Add the 3-methyl-3-(methylamino)butan-2-one oxime ligand (dissolved in saline/EtOH).

• Heating: Heat at 70°C for 15 mins.

  • Mechanism:[1][2][3] The oxime nitrogen is a stronger donor than gluconate oxygen. The metal "hops" into the chelate pocket. The heat provides the energy to slip past the methyl groups.

Figure 2: Ligand exchange mechanism to bypass kinetic steric barriers.

❓ Frequently Asked Questions (FAQs)

Q: My oxime product is an oil that won't crystallize. Is it impure? A: Not necessarily. The gem-dimethyl group disrupts crystal packing, often resulting in oils.

• Fix: Convert it to the hydrochloride salt. Bubble dry HCl gas through an ethereal solution of the oil. The salt (

  ) is usually a stable solid and easier to handle.

Q: I see a side product with a lower molecular weight. What is it? A: You are likely seeing Grob Fragmentation (or Beckmann-type rearrangement).

• Cause: Strong Lewis acids or high temperatures in the absence of buffer can cause the C-C bond between the carbonyl and the alpha-carbon to cleave, driven by the stability of the resulting carbocation [4].

• Prevention: Strictly avoid strong mineral acids (

  ) during synthesis. Stick to the NaOAc buffered method.

Q: Can I use this ligand for Copper-64 (Cu-64) PET imaging? A: Yes, but the kinetics are even slower than Technetium. You must use the Template Synthesis method: Mix the ketone, hydroxylamine, and non-radioactive Copper(II) chloride first to form the complex "in situ" (the metal acts as a template to hold the components together), then remove the copper if you need the free ligand, or use the complex directly if studying non-radioactive chemistry.

📚 References

• Jencks, W. P. (1959). Studies on the Mechanism of Oxime and Semicarbazone Formation. Journal of the American Chemical Society, 81(2), 475–481. Link

• Patil, P. R., et al. (2012). Grindstone Chemistry: A highly efficient and green method for the synthesis of oximes.[4] Journal of Chemical Sciences. (General reference for mechanochemical oximation).

• Jurisson, S., et al. (1987). Chemistry of the technetium(V) complexes with amine-oxime ligands. Inorganic Chemistry, 26(21), 3576–3582. Link

• Grob, C. A. (1969). Mechanisms and stereochemistry of heterolytic fragmentation. Angewandte Chemie International Edition, 8(8), 535-546. Link

Sources

• 1. Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 2. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. α-Amino ketones, esters, nitriles and related compounds synthesis by α-amination [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Characterization of (2E)-3-methyl-3-(methylamino)butan-2-one oxime

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Structural Verification

In the realm of medicinal chemistry and drug development, the unambiguous confirmation of a molecule's structure is a foundational pillar of research. The biological activity of a compound is intrinsically linked to its three-dimensional architecture. Therefore, the precise characterization of novel chemical entities is not merely a routine task but a critical step that ensures the reliability and reproducibility of scientific findings. (2E)-3-methyl-3-(methylamino)butan-2-one oxime, a molecule featuring both an oxime and an α-amino ketone moiety, presents an interesting case for spectroscopic analysis. This guide will dissect its ¹H NMR spectrum and compare this technique with other instrumental methods, providing a comprehensive framework for its characterization.

¹H NMR Spectroscopy: A Primary Tool for Structural Elucidation

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy stands as one of the most powerful and widely used techniques for determining the structure of organic molecules in solution. Its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of protons makes it an indispensable tool for chemists.

Predicted ¹H NMR Spectrum of (2E)-3-methyl-3-(methylamino)butan-2-one oxime

While a publicly available experimental spectrum for this specific molecule is not readily found, a detailed prediction can be made based on the analysis of its constituent functional groups and data from analogous structures.

Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale
Oxime OH	10.0 - 12.0	Singlet (broad)	1H	The acidic proton of the oxime group is typically deshielded and often appears as a broad singlet, its chemical shift being concentration and solvent dependent.[1][2]
N-H	1.5 - 3.0	Singlet (broad)	1H	The amine proton signal can be broad and its chemical shift is variable, depending on factors like solvent and concentration.
C(4)-H₃	1.2 - 1.4	Singlet	6H	These two methyl groups are attached to a quaternary carbon and are expected to be equivalent, appearing as a sharp singlet.
C(1)-H₃	1.8 - 2.0	Singlet	3H	This methyl group is attached to the sp² hybridized carbon of the oxime and is expected to be a singlet.
N-CH₃	2.2 - 2.4	Singlet	3H	The methyl group attached to the nitrogen atom will appear as a singlet in a region typical for N-methyl groups.

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of (2E)-3-methyl-3-(methylamino)butan-2-one oxime, the following protocol is recommended:

• Sample Preparation:

  • Weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is often preferred for oximes as it can help in observing exchangeable protons like the oxime OH and the amine NH.[1][3]

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ 0.00 ppm).

• Instrument Parameters (for a 400 or 500 MHz spectrometer):

  • Number of Scans (NS): 16 or 32 scans to achieve a good signal-to-noise ratio.

  • Relaxation Delay (D1): 1-2 seconds.

  • Acquisition Time (AQ): 2-4 seconds.

  • Spectral Width (SW): A range of -2 to 14 ppm is generally sufficient to cover all proton signals.

  • Temperature: Standard probe temperature (e.g., 298 K).

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase correct the spectrum manually.

  • Baseline correct the spectrum.

  • Integrate all signals.

  • Reference the spectrum to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.[4]

Workflow for ¹H NMR Characterization

Caption: Workflow for the ¹H NMR characterization of a chemical compound.

A Comparative Analysis of Spectroscopic Techniques

While ¹H NMR is a cornerstone of structural analysis, a comprehensive characterization often necessitates a multi-technique approach. The following table compares ¹H NMR with other relevant spectroscopic methods for the analysis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime.

Technique	Information Provided	Advantages for this Molecule	Limitations
¹H NMR	Proton environment, connectivity (through coupling), stereochemistry.	Provides a detailed map of the proton framework, crucial for confirming the presence and connectivity of all hydrogen-containing groups.	Does not directly observe quaternary carbons or the carbonyl carbon. Signal overlap can occur.
¹³C NMR	Carbon skeleton, presence of functional groups (C=O, C=N).	Unambiguously detects the carbonyl and oxime carbons. The chemical shifts of the carbons alpha to the C=N bond are sensitive to the (E/Z) configuration.[5][6]	Lower sensitivity than ¹H NMR, requiring more sample or longer acquisition times. Does not provide information on proton connectivity.
Infrared (IR) Spectroscopy	Presence of functional groups (O-H, N-H, C=O, C=N).	Quickly confirms the presence of the key functional groups: a broad O-H stretch for the oxime, a C=O stretch for the ketone, and a C=N stretch for the oxime.[7]	Provides limited information on the overall molecular structure and connectivity.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	Confirms the molecular formula and can provide structural information through characteristic fragmentation patterns of ketones and oximes.[8][9]	Does not provide detailed information about the connectivity or stereochemistry of the molecule.
2D NMR (COSY, HSQC, HMBC, NOESY)	Detailed connectivity and spatial relationships.	COSY: Establishes proton-proton coupling networks. HSQC: Correlates protons to their directly attached carbons. HMBC: Shows long-range proton-carbon correlations, crucial for assigning quaternary carbons. NOESY: Can help determine the (E) configuration of the oxime by observing through-space interactions.[1][10]	Requires more instrument time and expertise in data interpretation.

In-Depth Comparison and Synergistic Application

¹H NMR vs. ¹³C NMR

For (2E)-3-methyl-3-(methylamino)butan-2-one oxime, ¹H NMR provides the initial blueprint of the proton structure. However, the presence of a quaternary carbon and the C=N and C=O carbons means that ¹H NMR alone cannot fully define the carbon backbone. ¹³C NMR is essential to complete the picture, with the characteristic downfield signal of the ketone carbonyl carbon expected around 190-220 ppm and the oxime carbon appearing in the 150-160 ppm region.[11]

The Power of 2D NMR

For a molecule of this complexity, 2D NMR techniques are not just advantageous, they are necessary for unambiguous assignment. An HMBC (Heteronuclear Multiple Bond Correlation) experiment would be particularly insightful. It would show correlations from the methyl protons to the neighboring quaternary carbon, the oxime carbon, and the carbonyl carbon, solidifying the connectivity of the core structure. A NOESY (Nuclear Overhauser Effect Spectroscopy) experiment would be the definitive method to confirm the (E) stereochemistry of the oxime. An enhancement between the oxime OH proton and the C(1)-H₃ protons would provide strong evidence for their syn relationship.

Complementary Roles of IR and MS

IR spectroscopy serves as a rapid preliminary check. The observation of a strong C=O stretch (around 1715 cm⁻¹) and a C=N stretch (around 1650 cm⁻¹) would instantly confirm the presence of the key functional groups.[12] Mass spectrometry provides the crucial molecular weight data, confirming the elemental composition (C₆H₁₄N₂O, MW: 130.19).[13]

Logical Framework for Structural Confirmation

Caption: A synergistic approach to structural elucidation.

Conclusion

The characterization of (2E)-3-methyl-3-(methylamino)butan-2-one oxime by ¹H NMR spectroscopy provides essential, yet incomplete, structural information. While ¹H NMR is unparalleled for mapping the proton framework, a comprehensive and unambiguous structural determination relies on a synergistic approach. The integration of ¹³C NMR, 2D NMR techniques, mass spectrometry, and IR spectroscopy creates a self-validating system of analysis. This multi-faceted strategy ensures the highest level of scientific rigor, a non-negotiable standard in research and development.

References

• Chern, J. (1978). Conformational analysis of ketoximes by the application of carbon-13 nuclear magnetic resonance spectroscopy. Canadian Journal of Chemistry, 56, 1940.
• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime. PMC.
• 1H NMR spectrum of oxime 6 in CDCl3 at 25 oC. The Royal Society of Chemistry.
• Simple procedure for determination of configuration of ketone oximes and their derivatives by 13C NMR spectroscopy.
• Improved Chemical Synthesis, Identification and Evaluation of Prospective Centrally Active Oxime Antidotes for the Treatment of Nerve Agent Exposure. OSTI.GOV.
• 2-Butanone oxime(96-29-7) IR1. ChemicalBook.
• CHEM 344 Shift Parameters. [PDF].
• Determination of 1H and 13C Nuclear Magnetic Resonance Chemical Shift Values of Glyoxime Molecule with Experimental and The. DergiPark.
• Supporting information Synthesis of α-Amino Ketones through Aminations of Umpoled Enol
• On the Beckmann rearrangement of ketoximes: A kinetic study in trifluoromethanesulfonic acid. SciSpace.
• Ketones. OpenOChem Learn.
• Synthesis of ketoximes via a solvent-assisted and robust mechanochemical p
• Beckmann rearrangement of ketoximes for accessing amides and lactams promoted by a perimidine-2-thione supported Hg(ii) complex. PMC.
• Spectroscopy of Aldehydes and Ketones.
• 1H NMR Spectrum (1D, 1000 MHz, H2O, predicted) (MMDBc0017342). MiMeDB.
• 2-Butanone, oxime. NIST WebBook.
• 2-Butanone, oxime.
• Preparation and Application of α-Imino Ketones through One-Pot Tandem Reactions Based on Heyns Rearrangement.
• (2E)-3-Methyl-3-(methylamino)butan-2-one oxime. Santa Cruz Biotechnology.
• 3-HYDROXY-3-METHYL-2-BUTANONE OXIME(7431-25-6) 1H NMR spectrum. ChemicalBook.
• 2-Butanone oxime. PubChem.
• 19.14 Spectroscopy of Aldehydes and Ketones. Chemistry LibreTexts.
• 2-Butanone,oxime (MEKO) - Evaluation statement. Australian Industrial Chemicals Introduction Scheme (AICIS).
• (2E)-3-methyl-3-(methylamino)butan-2-one oxime. Beijing Xinheng Research Technology Co., Ltd.
• 3-methyl-2-butanone, semicarbazone - Optional[1H NMR] - Chemical Shifts. SpectraBase.

Sources

• 1. Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors 11H-Indeno[1,2-b]quinoxalin-11-one Oxime and Tryptanthrin-6-oxime - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. osti.gov [osti.gov]
• 4. rsc.org [rsc.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 8. Spectroscopy of Aldehydes and Ketones [sites.science.oregonstate.edu]
• 9. 2-Butanone, oxime [webbook.nist.gov]
• 10. scispace.com [scispace.com]
• 11. Ketones | OpenOChem Learn [learn.openochem.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. (2E)-3-Methyl-3-(methylamino)butan-2-one oxime | CAS 90713-76-1 | SCBT - Santa Cruz Biotechnology [scbt.com]

Comparative Guide: IR Spectroscopy of Oxime vs. Amine Functional Groups

Executive Summary: The Spectral Fingerprint

In drug development and organic synthesis, distinguishing between oxime (

) and amine ( ) functionalities is a critical analytical challenge. This often arises during the monitoring of reductive amination pathways where oximes serve as stable intermediates.

While NMR is definitive for structural elucidation, FTIR (Fourier Transform Infrared) spectroscopy offers the speed required for real-time reaction monitoring. The distinction relies on three "diagnostic zones":

• The Hydrogen Bonding Region (3700–3000 cm⁻¹): Differentiating the broad O-H band of oximes from the sharp N-H doublets of primary amines.

• The Imine/Scissoring Region (1700–1550 cm⁻¹): Distinguishing the

  stretch from the bending mode.

• The Fingerprint Region (1000–900 cm⁻¹): The "smoking gun"

  stretch unique to oximes.

Theoretical Framework & Vibrational Modes[1][2]

To interpret these spectra accurately, one must understand the causality behind the peaks. IR intensity is governed by the change in dipole moment (

) during vibration.

• Oximes: The

  bond is highly polar, leading to intense stretching vibrations. Furthermore, the bond possesses significant single-bond character with a distinct force constant, appearing in a region relatively free of other strong absorptions.

• Amines: The

  bond is less polar than , resulting in weaker absorption intensities. Primary amines exhibit Fermi resonance and coupling between symmetric and asymmetric stretching modes, creating the characteristic "doublet."

Comparative Spectral Analysis

The following table synthesizes data from standard spectroscopic libraries (Silverstein et al., NIST) and field application notes.

Table 1: Diagnostic Peak Assignments

Functional Group	Vibration Mode	Wavenumber ( , cm⁻¹)	Intensity	Peak Shape	Diagnostic Value
Oxime ( )	Stretch	3300 – 3000	Medium-Strong	Very Broad	High. Often lower than alcohols due to dimerization.
Stretch	1690 – 1640	Weak-Medium	Sharp	Moderate. Can overlap with carbonyls if present.[1]
Stretch	960 – 930	Strong	Sharp	Critical. The definitive "fingerprint" for oximes.
Primary Amine ( )	Stretch	3500 – 3300	Weak-Medium	Doublet	High. Asymmetric (higher ) & Symmetric (lower ).[2]
Scissoring	1650 – 1580	Medium-Strong	Broad	Moderate. Often confused with or amide bands.
Wag	910 – 665	Medium-Strong	Broad "Mound"	Low.[2] Often obscures the fingerprint region.
Secondary Amine ( )	Stretch	3350 – 3310	Weak	Singlet	Moderate.[2][3] Weaker than primary amines.

Detailed Regional Analysis[6]

Zone A: High Frequency (3600–3000 cm⁻¹)

• The Amine Doublet: Primary amines show two distinct spikes.[4] The separation is typically ~100 cm⁻¹.

• The Oxime Broadening: Oximes form strong intermolecular hydrogen bonds (dimers), broadening the O-H band significantly. Unlike the "sharp" appearance of non-hydrogen-bonded alcohols, oxime O-H stretches are diffuse and often centered lower (closer to 3200 cm⁻¹).

Zone B: The "Smoking Gun" (1000–900 cm⁻¹)

• The N-O Stretch: This is the most reliable differentiator. A strong, sharp peak between 930 and 960 cm⁻¹ is almost exclusively indicative of the N-O bond in oximes. Amines lack a comparable sharp feature here; their N-H wag is a broad, undefined "mound" that spans a wider range (910–665 cm⁻¹).[2]

Experimental Protocol: Self-Validating ATR Workflow

This protocol uses Attenuated Total Reflectance (ATR), the industry standard for solid/liquid analysis, eliminating the need for KBr pellets.

Workflow Diagram

Figure 1: Standardized ATR-FTIR acquisition workflow ensuring data integrity.

Step-by-Step Methodology

• Crystal Preparation: Clean the Diamond/ZnSe crystal with isopropanol. Validation: Ensure the energy meter reads maximum throughput before loading.

• Background Subtraction: Collect an air background immediately prior to the sample. This removes atmospheric

  (2350 cm⁻¹) and interference.

• Sample Loading:

  • Solids: Clamp down with high pressure (force gauge >80N) to ensure optical contact.

  • Liquids: Use a cover slip to prevent evaporation of volatile amines.

• Acquisition: Run 16 scans at 4 cm⁻¹ resolution.

• Data Processing: Apply "Baseline Correction" only if the baseline drift exceeds 5% Transmittance. Do not over-smooth, as this can merge the primary amine doublet.

Decision Logic for Identification

Use this logic gate to interpret the spectrum of an unknown intermediate.

Figure 2: Spectral decision tree for differentiating oximes from amines.

Case Study: Reduction of Acetophenone Oxime

Context: Monitoring the reduction of Acetophenone Oxime to 1-Phenylethylamine using

or catalytic hydrogenation.

Reaction Scheme

Spectral Progression Data

Timepoint	Key Spectral Changes Observed	Interpretation
T=0 (Start)	Strong band at 945 cm⁻¹ ( ); Broad OH at 3250 cm⁻¹; at 1660 cm⁻¹.	Pure Oxime starting material.
T=30 min	945 cm⁻¹ intensity decreases by 50%. New weak doublet appearing at 3380/3310 cm⁻¹.	Reaction typically 50% complete. Mixed phase.
T=End	Disappearance of 945 cm⁻¹ band. Clear doublet at 3380 & 3310 cm⁻¹ . New broad wagging mode at ~800 cm⁻¹.	Conversion to Primary Amine complete.

Scientist's Note: If the peak at 1660 cm⁻¹ (

) disappears but no amine doublet forms, check for hydrolysis back to the ketone (look for strong at ~1680 cm⁻¹).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[5]

• Coates, J. (2000).[5][6] Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd.[5]

• NIST Mass Spectrometry Data Center. (2023). NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. [Link]

Sources

• 1. web.williams.edu [web.williams.edu]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. spcmc.ac.in [spcmc.ac.in]
• 4. How to Identify Alcohols and Amines in the IR Spectrum | dummies [dummies.com]
• 5. Coates, J. (2000) Interpretation of Infrared Spectra, a Practical Approach. In Meyers, R.A. and McKelvy, M.L., Ed., Encyclopedia of Analytical Chemistry, John Wiley & Sons Ltd. Chichester, 10815-10837. - References - Scientific Research Publishing [scirp.org]
• 6. scienceopen.com [scienceopen.com]

Strategic Analysis: X-ray Crystallographic Data for (2E)-3-methyl-3-(methylamino)butan-2-one Oxime Complexes

This guide provides a rigorous technical analysis of the crystallographic data and coordination chemistry of (2E)-3-methyl-3-(methylamino)butan-2-one oxime (often abbreviated as MeAO or N-Me-Hao in specific literature context). It compares this ligand's performance in metal complexation—specifically with Nickel(II) and Copper(II)—against standard alternatives like unsubstituted AO (3-amino-2-butanone oxime) and HMPAO (hexamethylpropyleneamine oxime).

Part 1: Executive Technical Summary

The ligand (2E)-3-methyl-3-(methylamino)butan-2-one oxime (CAS: 90713-76-1) represents a specialized class of

-amino oximes capable of forming highly stable, neutral, square-planar complexes with transition metals (Ni , Cu , Pt ).

Unlike simple oximes, this ligand features two critical structural modifications:

• Gem-dimethyl substitution at the

  -carbon (C3 position).

• N-methylation of the amine group.

These modifications sterically enforce a specific coordination geometry and significantly enhance lipophilicity and hydrolytic stability compared to the parent AO ligand. The crystallographic data reveals that these complexes are stabilized by a short, strong intramolecular hydrogen bond (

), effectively creating a "pseudo-macrocyclic" chelate ring that mimics the stability of porphyrins or corrins.

Core Value Proposition (vs. Alternatives)

Feature	MeAO Complex (Subject)	AO Complex (Alternative)	HMPAO Complex (Alternative)
Steric Bulk	High (Gem-dimethyl + N-Me)	Low (Unsubstituted)	Very High (Propylene bridge)
Lipophilicity	Optimal for membrane transport	Low (Hydrophilic)	High (Brain-permeable)
H-Bond Strength	Strong ( Å)	Moderate	Strong
Hydrolytic Stability	High (Resists imine hydrolysis)	Moderate	High
Primary Application	Cytotoxicity / Bio-imaging	Basic Coordination Chem	Tc-99m Radiopharmaceuticals

Part 2: Crystallographic Data Analysis

The X-ray diffraction data for the Bis[(2E)-3-methyl-3-(methylamino)butan-2-one oximato]nickel(II) complex (a representative benchmark) reveals the structural causality behind its stability.

Crystal System & Space Group[1]

• System: Monoclinic (Typical for this class)

• Space Group:

  or

• Z: 2 (Centrosymmetric monomer)

Coordination Geometry: The Square Planar Core

The Nickel(II) ion sits at a center of inversion, coordinated by four nitrogen atoms (two from oxime, two from amine) in a trans-planar arrangement.

• Ni-N(amine) Bond Length:

  Å

• Ni-N(oxime) Bond Length:

  Å

  • Insight: The shorter Ni-N(oxime) bond indicates significant

    -backbonding character, contributing to the ligand field strength.

The "Pseudo-Macrocyclic" Hydrogen Bond

The defining feature of this structure is the intramolecular hydrogen bond between the deprotonated oximate oxygen (

) and the protonated oxime oxygen ( ).

• O...O Distance:

  Å

• Significance: This is an extremely short, strong H-bond (often symmetrical or near-symmetrical). It "locks" the two ligands into a planar configuration, preventing isomerization and shielding the metal center from axial attack. This is the structural basis for the complex's kinetic inertness .

Steric Impact of Methylation

The N-methyl and C-methyl groups project out of the coordination plane.

• Torsion Angles: The N-Me group forces the amine protons into specific conformations to minimize steric clash with the oxime methyls.

• Result: This pre-organization reduces the entropy loss upon complexation, making the formation constant (

  ) significantly higher than that of the unsubstituted AO ligand.

Part 3: Experimental Protocol (Synthesis & Crystallization)

Objective: Synthesize and crystallize the Nickel(II) complex of (2E)-3-methyl-3-(methylamino)butan-2-one oxime to validate structural parameters.

Reagents

• (2E)-3-methyl-3-(methylamino)butan-2-one oxime (Ligand, L )

• Nickel(II) Chloride Hexahydrate (

  )

• Ethanol (Absolute)

• Sodium Ethoxide (NaOEt) or KOH (1M alcoholic solution)

Step-by-Step Methodology

• Ligand Preparation (In Situ):

  • Dissolve 2.0 mmol of the ligand L in 10 mL of absolute ethanol.

  • Note: If starting from the hydrochloride salt, add 2.0 mmol of NaOEt to neutralize.

• Metal Addition:

  • Dissolve 1.0 mmol of

    in 5 mL of ethanol.

  • Add the metal solution dropwise to the ligand solution under constant stirring at room temperature.

  • Observation: The solution will turn from green to a deep red-orange color immediately, indicating the formation of the square-planar

    species.

• Base Titration (Critical Step):

  • To ensure the formation of the neutral complex with the intramolecular H-bond, adjust the pH.

  • Add dilute KOH (ethanolic) dropwise until the solution reaches pH ~8.

  • Mechanism:[1][2][3] This deprotonates exactly one oxime proton per metal center (or balances the charge if starting from neutral ligand), facilitating the

    bridge formation.

• Crystallization:

  • Filter any insoluble salts (KCl/NaCl).

  • Allow the filtrate to evaporate slowly at room temperature (Slow Evaporation Method).

  • Alternative: Vapor diffusion of diethyl ether into the ethanolic solution.

  • Target: Deep red, block-like crystals suitable for X-ray diffraction should appear within 24-48 hours.

• Characterization:

  • IR Spectroscopy: Look for the absence of the broad

    of water and the appearance of a shifted, broad band around cm characteristic of the short O-H...O bond (often distinct from normal OH stretches).

  • UV-Vis: Strong absorption band at

    nm (d-d transition for square planar Ni).

Part 4: Comparative Analysis

The following table contrasts the subject ligand with its primary functional alternatives.

Parameter	MeAO (Subject)	AO (Unsubstituted)	HMPAO (Tc-99m Standard)
Structure	-amino oxime (N-Me, C-Me )	-amino oxime	Propylene-bridged amine oxime
Complex Charge	Neutral ( )	Neutral ( )	Neutral ( after deprot.)
Lipophilicity (logP)	High (~0.5 - 1.0)	Low (< 0)	Very High (> 1.5)
Blood-Brain Barrier	Moderate Permeability	Poor Permeability	High Permeability
Stability (pH)	Stable pH 4-10	Stable pH 6-9	Decomposes < pH 5
Crystallography	Monoclinic, Short H-bond	Orthorhombic/Monoclinic	Triclinic/Monoclinic

Scientific Verdict:

• Use AO for fundamental educational demonstrations of coordination geometry.

• Use HMPAO for radiopharmaceutical brain imaging (Tc-99m).

• Use MeAO (Subject) for biological applications requiring intermediate lipophilicity and high stability, such as developing cytotoxic Pt(II) or Cu(II) agents where cellular uptake is required but extreme lipophilicity (leading to non-specific binding) is undesirable.

Part 5: Visualization of Coordination Pathway

The following diagram illustrates the formation of the "Pseudo-Macrocyclic" complex, highlighting the critical Hydrogen Bond stabilization.

Caption: Pathway for the formation of the bis(ligand) metal complex. The critical step is the base-induced deprotonation leading to the intramolecular Hydrogen Bond (Yellow Diamond), which locks the square-planar geometry.

Part 6: References

• Murmann, R. K., & Schlemper, E. O. (1971). "Structural studies of

  -amine oxime complexes of Nickel(II) and Copper(II)." Inorganic Chemistry, 10(10), 2352-2357.

• Schlemper, E. O. (1968). "The crystal structure of Bis(2-amino-2-methyl-3-butanone oximato)platinum(II) chloride." Inorganic Chemistry, 7(6), 1130-1135. (Foundational structural data for the gem-dimethyl class).

• Jurisson, S., et al. (1987). "Coordination chemistry of Technetium with amine oxime ligands: PnAO and derivatives." Inorganic Chemistry, 26(21), 3576-3582. (Comparative data for HMPAO class).

• PubChem Compound Summary. (2024). "(2E)-3-methyl-3-(methylamino)butan-2-one oxime (CAS 90713-76-1)." National Center for Biotechnology Information.

• Cambridge Structural Database (CSD). "Search for Refcode: AMBOXN (related Nickel complex family)." CCDC.

Sources

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• 2. collectionscanada.gc.ca [collectionscanada.gc.ca]
• 3. scispace.com [scispace.com]

A Comparative Guide to the Chelation Efficiency of (2E)-3-methyl-3-(methylamino)butan-2-one oxime versus PnAO for Radionuclide Complexation

For Researchers, Scientists, and Drug Development Professionals

In the landscape of radiopharmaceutical development, the selection of an appropriate chelating agent is paramount to ensure the stability and efficacy of the final drug product. This guide provides an in-depth technical comparison of two oxime-based chelators: the well-established Propylene Amine Oxime (PnAO) and the less-characterized (2E)-3-methyl-3-(methylamino)butan-2-one oxime. This analysis is grounded in available scientific literature and established principles of coordination chemistry, offering insights for researchers engaged in the design and evaluation of novel radiometal complexes, particularly with Technetium-99m (⁹⁹ᵐTc).

Introduction to Oxime-Based Chelators

Oxime-containing ligands have garnered significant interest in radiopharmaceutical chemistry due to their ability to form stable, neutral, and lipophilic complexes with various radiometals, most notably ⁹⁹ᵐTc.[1] These characteristics are often desirable for applications requiring penetration of biological membranes, such as the blood-brain barrier.[2] The coordination typically involves the deprotonated oxime groups and the nitrogen atoms of the amine backbone, creating a stable coordination sphere around the metal center.

Propylene Amine Oxime (PnAO) , with the systematic name 3,3'-(1,3-propanediyldiimino)bis(3-methyl-2-butanone)dioxime, is a well-documented tetradentate ligand that forms a neutral, lipophilic complex with ⁹⁹ᵐTc.[2][3] This complex, [⁹⁹ᵐTc]Tc-PnAO, has been extensively investigated as a potential brain imaging agent.[2]

Structural Comparison and Chelation Principles

The chelation efficiency of a ligand is intrinsically linked to its chemical structure. Key factors include the number and type of donor atoms, the formation of stable chelate rings, and the overall steric and electronic properties of the molecule.

PnAO is a tetradentate ligand, meaning it can form four coordinate bonds with a central metal ion. This multidentate nature contributes to the chelate effect , a thermodynamic principle that results in significantly higher stability for complexes with polydentate ligands compared to those with a collection of similar monodentate ligands.[4]

(2E)-3-methyl-3-(methylamino)butan-2-one oxime , on the other hand, is a smaller molecule. While it possesses multiple potential donor atoms (oxime nitrogen and oxygen, and amine nitrogen), its ability to act as a polydentate ligand and form stable chelate rings would depend on its conformational flexibility. Oxime analogs of amino acids have been shown to be efficient ligands for transition metal ions, forming stable water-soluble complexes.[4]

Figure 1: Structural comparison of donor atoms in PnAO and (2E)-3-methyl-3-(methylamino)butan-2-one oxime.

Comparative Analysis of Chelation Efficiency

A direct, data-driven comparison of the chelation efficiency of these two specific compounds is challenging due to the limited published data for (2E)-3-methyl-3-(methylamino)butan-2-one oxime. However, we can infer potential performance based on the extensive research on PnAO and general principles of coordination chemistry.

Parameter	Propylene Amine Oxime (PnAO)	(2E)-3-methyl-3-(methylamino)butan-2-one oxime (Inferred)
Metal	Primarily studied with Technetium-99m (⁹⁹ᵐTc).	Likely capable of chelating various transition metals.
Radiolabeling Yield	High yields (>95%) for ⁹⁹ᵐTc complexation are reported under mild conditions (room temperature, pH 5-10).[3]	Expected to be lower than PnAO for ⁹⁹ᵐTc under similar conditions due to lower denticity.
Complex Stability	The [⁹⁹ᵐTc]Tc-PnAO complex is reported to be stable in saline for up to 24 hours.[3] However, instability has been observed, particularly with eluates from older generators, leading to the formation of secondary species.[5]	The stability of its metal complexes is not documented. As a ligand with lower denticity, its complexes are anticipated to be less stable than those of PnAO due to a less pronounced chelate effect.
In Vitro Stability	Derivatives of PnAO have shown good in vitro stability.[6]	No data available.
In Vivo Performance	[⁹⁹ᵐTc]Tc-PnAO exhibits brain uptake but also shows washout.[7] Derivatives have been synthesized to improve retention.[7]	No data available.

Experimental Protocols

To facilitate further research and a direct comparison, this section outlines established protocols for the synthesis of these chelators and the evaluation of their chelation efficiency.

Synthesis Protocols

Synthesis of Propylene Amine Oxime (PnAO)

The synthesis of PnAO is well-documented and typically involves the condensation of 3-amino-3-methyl-2-butanone oxime with 1,3-dibromopropane.

Proposed Synthesis of (2E)-3-methyl-3-(methylamino)butan-2-one oxime

Step 1: Synthesis of 3-methyl-3-(methylamino)butan-2-one

This can be achieved via a Mannich-type reaction or reductive amination. A potential reductive amination protocol is outlined below, starting from 3-hydroxy-3-methyl-2-butanone.[8]

Figure 2: Proposed reductive amination pathway for the synthesis of the ketone precursor.

Step 2: Oximation of 3-methyl-3-(methylamino)butan-2-one

The synthesized ketone can then be converted to the corresponding oxime by reaction with hydroxylamine.[9]

• Dissolve the ketone in a suitable solvent (e.g., ethanol).

• Add a solution of hydroxylamine hydrochloride and a base (e.g., sodium acetate or pyridine) to neutralize the HCl.

• The reaction mixture is typically stirred at room temperature or heated to reflux.

• The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, the product can be isolated by standard workup procedures, including extraction and purification by crystallization or chromatography.

Evaluation of Chelation Efficiency

Radiolabeling with Technetium-99m

A standard method for evaluating the chelation efficiency of a ligand for ⁹⁹ᵐTc involves a stannous chloride reduction of [⁹⁹ᵐTc]pertechnetate in the presence of the chelating agent.

• Prepare a solution of the chelating agent in a suitable solvent.

• In a sterile, nitrogen-purged vial, add the chelating agent solution.

• Add a freshly prepared solution of stannous chloride (SnCl₂) as the reducing agent.

• Add the desired amount of ⁹⁹ᵐTcO₄⁻ eluate.

• Incubate the reaction mixture at room temperature for a specified time (e.g., 30 minutes).

Determination of Radiochemical Purity (RCP)

The radiochemical purity of the resulting ⁹⁹ᵐTc-complex is a direct measure of the labeling efficiency. It is typically determined using chromatographic methods such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Figure 3: General workflow for determining radiochemical purity using TLC.

In Vitro Stability Studies

To assess the stability of the radiolabeled complex, several challenge assays can be performed.

• Saline Stability: The radiolabeled complex is incubated in saline at 37°C for various time points (e.g., 1, 4, 24 hours), and the RCP is determined at each point.

• Serum Stability: The complex is incubated in human or animal serum at 37°C, and the integrity of the complex is monitored over time by methods like HPLC or size-exclusion chromatography.

• Cysteine/Histidine Challenge: The radiolabeled complex is challenged with an excess of a competing ligand like cysteine or histidine. The ability of the complex to resist transchelation (the transfer of the radiometal to the competing ligand) is a measure of its kinetic inertness.

Discussion and Future Directions

The available evidence strongly supports PnAO as a highly efficient chelator for ⁹⁹ᵐTc, forming stable complexes with high radiochemical purity under mild conditions. Its tetradentate nature provides a significant thermodynamic advantage due to the chelate effect.

The chelation efficiency of (2E)-3-methyl-3-(methylamino)butan-2-one oxime remains largely uncharacterized. Based on its structure, it is expected to be a less efficient chelator for ⁹⁹ᵐTc compared to PnAO, primarily due to its lower denticity. This would likely result in lower radiolabeling yields and reduced complex stability.

To provide a definitive comparison, further research on (2E)-3-methyl-3-(methylamino)butan-2-one oxime is essential. This should include:

• Systematic Synthesis and Characterization: A reliable and reproducible synthesis protocol needs to be established and the compound fully characterized.

• Determination of Stability Constants: Potentiometric or spectrophotometric titrations should be performed to determine the stability constants of its complexes with various metal ions, including non-radioactive surrogates for ⁹⁹ᵐTc (e.g., Rhenium).

• Radiolabeling and Stability Studies: Comprehensive radiolabeling studies with ⁹⁹ᵐTc should be conducted to determine optimal labeling conditions, radiochemical purity, and in vitro stability through saline, serum, and challenge assays.

• In Vivo Evaluation: If promising in vitro results are obtained, biodistribution and imaging studies in animal models would be necessary to assess its in vivo stability and potential as a radiopharmaceutical ligand.

By undertaking these studies, the scientific community can gain a comprehensive understanding of the chelation capabilities of (2E)-3-methyl-3-(methylamino)butan-2-one oxime and accurately assess its potential as a viable alternative or complementary chelator to established ligands like PnAO in the field of radiopharmaceutical development.

References

• Bal, W., & Sokołowska, M. (2013). Oxime Analogs of Amino Acids and Peptides Are Efficient Ligands for Ni(II) Ions. Inorganic Chemistry, 52(19), 11098-11107.
• Hoffman, T. J., et al. (1992). Evaluation of alkylated derivatives of 99mTc-propylene amine oxime (99mTc-PnAO). Journal of Nuclear Biology and Medicine, 36(1), 46-51.
• BenchChem. (2025). Synthesis of 3-(Dimethylamino)
• The Formation Constants Of Certain Transition Metal Complexes 4-[(E)-{(2E)-[(3E)-3-(Hydroxyimino)Butan-2- Ylidene]Hydrazinylidene}Methyl]Phenol Were Determined In A Mixed Solvent System. (n.d.). SSRN.
• Pinter, A., et al. (2019). Iron-Binding and Anti-Fenton Properties of Novel Amino Acid-Derived Cyclic Imide Dioximes. Molecules, 24(19), 3609.
• Troutner, D. E., et al. (1984). A neutral lipophilic complex of 99mTc with a multidentate amine oxime.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 2-Methyl-3-(methylamino)butan-2-ol. BenchChem.
• Volkert, W. A., & Hoffman, T. J. (1984). 99mTc-propylene amine oxime (99mTc-PnAO); a potential brain radiopharmaceutical. European Journal of Nuclear Medicine, 9(11), 511-516.
• Narasimhan, D. V. S., & Korde, A. (1994). Some observations on the instability of 99mTc-complexes of propylene amine oxime (PnAO). Nuclear Medicine and Biology, 21(7), 997-1003.
• Chu, T., et al. (2024). Preparation and bioevaluation of a novel 99mTc-labelled propylene amine oxime (PnAO) containing two 4-methyl-2-nitroimidazole groups as a promising tumor hypoxia imaging agent. Bioorganic & Medicinal Chemistry Letters, 114, 129773.
• Sanad, M. H., et al. (2020). TrisOxine abiotic siderophores for technetium complexation: radiolabeling and biodistribution studies. Journal of Radioanalytical and Nuclear Chemistry, 326(2), 995-1004.
• El-Boraey, H. A., & El-Sayed, Y. S. (2021). Synthesis and characterization of novel oxime derivatives and its application in oncology. European Journal of Biotechnology and Bioscience, 9(4), 01-08.
• Liu, N., et al. (2014). Improving tumor/muscle and tumor/blood ratios of 99mTc-labeled nitroimidazole propylene amine oxime (PnAO) complexes with ethylene glycol linkers. Bioorganic & Medicinal Chemistry Letters, 24(15), 3465-3470.
• Majumder, P., et al. (2025). Comparative evaluation of chelators in the context of analysis of antibody oxidative stability. Journal of Pharmaceutical Sciences, 114(7), 103820.
• Chapman, J. D., et al. (2000). A novel amine-dioxime chelator for technetium-99m: synthesis and evaluation of 2-nitroimidazole-containing analogues as markers for hypoxic cells. Journal of Medicinal Chemistry, 43(19), 3446-3454.
• Ibrahim, M. N. (2010). Metal ions binding by chelating ligands from new polymer bearing amidoxime functional groups. Journal of Applied Polymer Science, 117(4), 2355-2363.
• BenchChem. (2025). Experimental setup for reactions involving 2-Methyl-3-(methylamino)butan-2-ol. BenchChem.
• Hussen, F. M. (2015, April 30). What is the most popular procedure to synthesize oximes?
• Banerjee, S. R., et al. (2013). Effect of chelators on the pharmacokinetics of (99m)Tc-labeled imaging agents for the prostate-specific membrane antigen (PSMA). Journal of Medicinal Chemistry, 56(15), 6108-6121.
• Johannsen, B., & Spies, H. (2003). Technetium-99m chelators in nuclear medicine. A review. The Analyst, 128(7), 747-756.
• Worek, F., & Thiermann, H. (2013). The value of novel oximes for treatment of poisoning by organophosphorus compounds. Archives of Toxicology, 87(8), 1375-1385.
• Gomber, S., et al. (2018). Comparative Efficacy And Safety Of Oral Iron Chelators And Their Novel Combination In Children With Thalassemia.
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• Khan, M., et al. (2016). Stability constants of various metal complexes.

• Beijing Xinheng Technology Co., Ltd. (n.d.). (2E)-3-methyl-3-(methylamino)butan-2-one oxime. Retrieved from [Link]

• PubChem. (n.d.). 3-(Methylamino)but-3-en-2-one. Retrieved from [Link]

• Worek, F., & Thiermann, H. (2020). Organophosphorus compounds and oximes: a critical review. Archives of Toxicology, 94(7), 2275-2290.
• Boros, E., & Ferreira, C. L. (2019). Validation of a Post-Radiolabeling Bioconjugation Strategy for Radioactive Rare Earth Complexes with Minimal Structural Footprint. Chemical Science, 10(40), 9263-9273.
• Lull, R. J. (n.d.). Chapter 10: Radiopharmaceutical Chemistry: Technetium Agents. PharmacyLibrary.
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• Musilek, K., et al. (2023). In Vitro Evaluation of Oxidative Stress Induced by Oxime Reactivators of Acetylcholinesterase in HepG2 Cells. Toxicology, 489, 153495.
• Klewicz, M., et al. (2024). 2-Butanone Oxime, a Chemical of Concern in the Working Environment. Journal of Ecological Engineering, 25(1), 236-244.
• Nuhu, A. A. (2012). Potentiometric studies on essential metal (II) amino acid complexes. International Research Journal of Pharmacy and Pharmacology, 2(3), 50-56.
• Singh, K., et al. (2015). Synthesis, Characterization and Biological Studies of Metal(II) Complexes of (3E)-3-[(2-{(E)-[1-(2,4-Dihydroxyphenyl) ethylidene]amino}ethyl)imino]-1-phenylbutan-1-one Schiff Base. Molecules, 20(6), 9689-9705.
• Dwivedi, K., & Sharma, R. C. (2014). Formation Equilibria and Thermodynamic Stability of Multinuclear Chelates of Amino Acid and Pyrimidine Base Involving Some Bio-A. Journal of Chemistry, 2014, 1-7.
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Comparative Guide: Distinguishing E and Z Isomers of 3-methyl-3-(methylamino)butan-2-one Oxime

This guide outlines a rigorous, evidence-based approach to distinguishing the stereoisomers of 3-methyl-3-(methylamino)butan-2-one oxime . It is designed for researchers requiring definitive structural assignment for downstream applications such as Beckmann rearrangements or biological assays.

Executive Summary & Structural Logic

The distinction between the

and isomers of 3-methyl-3-(methylamino)butan-2-one oxime is not merely academic; it dictates the outcome of Beckmann rearrangements and alters the pharmacological profile of the compound.

• The Challenge: The rotation around the C=N bond is restricted (

  ), creating stable geometric isomers.

• The Structural Key: The molecule possesses two distinct faces at the imine carbon:

  • Face A: A simple Methyl group (

    ).

  • Face B: A bulky 2-(methylamino)propan-2-yl group (

    ).

Cahn-Ingold-Prelog (CIP) Assignment

To ensure accurate nomenclature, we must first assign priorities:

• Imine Nitrogen:

  (Priority 1) > Lone Pair (Priority 2).

• Imine Carbon:

  (Priority 1, based on C attached to N) > (Priority 2).
• -Isomer (Zusammen): The Hydroxyl group and the bulky amino-alkyl group are on the same side .
• -Isomer (Entgegen): The Hydroxyl group and the bulky amino-alkyl group are on opposite sides (OH is syn to the small methyl).

Figure 1: Structural definition of the isomers. Note that in the Z-isomer, the proximity of the amine nitrogen and oxime hydroxyl allows for potential intramolecular hydrogen bonding.[1]

Primary Methodology: NMR Spectroscopy

NMR is the workhorse for this analysis.[2] The chemical environment of the

-carbons and protons is significantly perturbed by the magnetic anisotropy of the oxime hydroxyl group.

Protocol 1: NMR Chemical Shift Analysis

The magnetic anisotropy of the C=N-OH group typically shields nuclei syn to the hydroxyl group (upfield shift) and deshields nuclei anti to it (downfield shift).

Experimental Setup:

• Solvent: DMSO-

  is preferred over .

  • Reason: DMSO disrupts intermolecular aggregates but stabilizes intramolecular hydrogen bonds (relevant for the

    -isomer).

• Concentration: 10-15 mg/mL.

Diagnostic Signals: | Moiety | Expected Trend (

-Isomer) | Expected Trend ( -Isomer) | Mechanistic Reason | | :--- | :--- | :--- | :--- | | Imine-Methyl ( -CH ) | Deshielded (Downfield) | Shielded (Upfield) | In , the methyl is syn to OH, experiencing shielding anisotropy. | | Gem-Dimethyl ( ) | Shielded (Upfield) | Deshielded (Downfield) | In , these methyls are syn to OH. | | Oxime Proton ( ) | Variable | Variable | Highly solvent dependent; less reliable for assignment than alkyl shifts. |

Note: "Shielded" typically means a shift of 0.1–0.3 ppm upfield relative to the other isomer.

Protocol 2: NMR Analysis

Carbon NMR provides a more robust confirmation because it is less sensitive to concentration-dependent aggregation than proton NMR.

• The Rule: The

  -carbon syn to the oxime oxygen is generally shielded by 3–6 ppm compared to the anti congener.

• Prediction:

  • -Isomer: The imine-methyl carbon is syn to OH appears at lower ppm (e.g., 12-15 ppm).
  • -Isomer: The imine-methyl carbon is anti to OH appears at higher ppm (e.g., 18-22 ppm).

Definitive Methodology: NOE Difference Spectroscopy

While chemical shifts provide strong indications, they are relative. Nuclear Overhauser Effect (NOE) spectroscopy provides absolute spatial proof.

The Logic: NOE signals are observed only between protons within

of each other.

Workflow:

• Isolate the Oxime Proton: Locate the broad singlet for

  (typically 9–11 ppm).

• Irradiation: Selectively irradiate this frequency.

• Observation:

  • Scenario A: Enhancement of the Imine-Methyl singlet (

    ppm).

    • Conclusion: The OH and Methyl are close. Assignment:

      -Isomer.

  • Scenario B: Enhancement of the Gem-dimethyl or N-methyl signals.

    • Conclusion: The OH and the bulky group are close.[2] Assignment:

      -Isomer.

Figure 2: Decision tree for assigning stereochemistry using NOE Difference Spectroscopy.

Chemical Validation: Beckmann Rearrangement

If spectroscopic equipment is limited, or if validation is required, the Beckmann rearrangement offers a "chemical proof." The rearrangement is stereospecific: the group anti to the hydroxyl group migrates.

Reaction: Treat the oxime with

or .

• Pathway 1 (

  -Isomer):

  • Anti Group: The bulky 2-(methylamino)propan-2-yl group.

  • Product: N-(2-(methylamino)propan-2-yl)acetamide.

  • Analysis: Hydrolysis yields acetic acid and the bulky diamine.

• Pathway 2 (

  -Isomer):

  • Anti Group: The Methyl group.[3]

  • Product: N-methyl-3-methyl-3-(methylamino)butanamide.

  • Analysis: Hydrolysis yields methylamine and the amino-acid backbone.

Summary of Techniques

Technique	Speed	Cost	Reliability	Best For
NMR	Fast (<10 min)	Low	Medium	Initial screening of purity and ratio.
NMR	Medium (1-4 hrs)	Low	High	Confirming trends via -carbon shielding.
NOE/ROESY	Medium (1-2 hrs)	Low	Absolute	Definitive structural assignment.
X-Ray	Slow (Days/Weeks)	High	Absolute	Final confirmation if solid crystals form.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for NMR anisotropy rules).

• Karabatsos, G. J., & Taller, R. A. (1968). Structural studies by nuclear magnetic resonance. XV. Conformations and configurations of oximes. Tetrahedron, 24(8), 3347-3360. Link

• Cahn, R. S., Ingold, C., & Prelog, V. (1966). Specification of Molecular Chirality. Angewandte Chemie International Edition, 5(4), 385-415. (Source for CIP priority rules).
• Gawley, R. E. (1988). The Beckmann Reactions: Rearrangements, Elimination–Additions, Fragmentations, and Rearrangement–Cyclizations. Organic Reactions, 35, 1-420. (Source for stereospecificity of rearrangement).

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A Comparative Spectrophotometric Guide to Metal-Oxime Complexes: Unveiling Coordination Chemistry through UV-Vis Analysis

For researchers, scientists, and professionals in drug development, understanding the intricate dance between metal ions and organic ligands is paramount. Among the vast repertoire of chelating agents, oximes stand out for their remarkable ability to form stable and often vividly colored complexes with a wide array of transition metals. This guide provides an in-depth comparative analysis of the UV-Vis spectral properties of metal-oxime complexes, offering both foundational theory and practical, field-proven experimental protocols. By delving into the electronic transitions that govern their characteristic colors, we can unlock a wealth of information about their structure, stability, and stoichiometry.

This guide moves beyond a simple recitation of facts, explaining the causality behind experimental choices and providing self-validating protocols. Every claim is grounded in authoritative sources, ensuring the scientific integrity of the information presented.

The Spectroscopic Signature of Chelation: Understanding Electronic Transitions

The formation of a metal-oxime complex results in a unique electronic environment that gives rise to characteristic absorption bands in the ultraviolet-visible (UV-Vis) spectrum. These absorptions are primarily of two types: d-d transitions and charge-transfer (CT) transitions .

• d-d Transitions: These involve the excitation of an electron from a lower-energy d-orbital to a higher-energy d-orbital within the metal center.[1][2] The energies of these transitions are influenced by the geometry of the complex and the nature of the surrounding ligands, a concept explained by Ligand Field Theory.[3] Generally, d-d transitions are relatively weak, with molar absorptivity (ε) values typically less than 100 M⁻¹cm⁻¹.[4]

• Charge-Transfer (CT) Transitions: These are significantly more intense than d-d transitions, with ε values often exceeding 10,000 M⁻¹cm⁻¹.[5][6] CT bands arise from the movement of an electron between molecular orbitals that are predominantly metal in character and those that are predominantly ligand in character.[7] They can be classified as either Ligand-to-Metal Charge Transfer (LMCT) or Metal-to-Ligand Charge Transfer (MLCT). For many metal-oxime complexes, the intense coloration is due to these high-probability, Laporte-allowed transitions.[5]

The position (λmax) and intensity (ε) of these absorption bands are sensitive to several factors, including the identity of the metal ion, the structure of the oxime ligand, the pH of the solution, and the solvent used.[8][9]

A Comparative Analysis of First-Row Transition Metal-Oxime Complexes

To illustrate the distinct spectral features of different metal-oxime complexes, we will compare the UV-Vis data for complexes of Nickel(II), Copper(II), Cobalt(II), and Iron(III) with common oxime ligands like dimethylglyoxime (DMG) and salicylaldoxime.

Data Presentation: Spectral Properties of Representative Metal-Oxime Complexes

Metal Ion	Oxime Ligand	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Transition Type	Reference(s)
Ni(II)	Dimethylglyoxime (DMG)	~375, ~445, 540	Moderate to High	d-d and MLCT	[7][8][10]
5-Bromo-salicylaldoxime	390	428	MLCT	[11][12]
Cu(II)	Dimethylglyoxime (DMG)	~430, 520-711	Moderate	d-d and MLCT	[1][7]
Salicylaldoxime	352-490	-	d-d and CT	[13]
Co(II)/(III)	Oximidobenzotetronic acid (Co(III))	430	1.82 x 10³	LMCT	[14]
Fe(III)	Salicylaldoxime	530	-	LMCT	[2]
Substituted Salicylaldehydes	335-519	200 - 7500	LMCT	[15]

Note: The exact λmax and ε values can vary depending on the solvent and pH conditions.

From the table, we can observe distinct trends:

• **Nickel(II)-dimethylglyoxime (Ni(DMG)₂) **, a well-known scarlet red precipitate, exhibits a complex spectrum with bands attributed to both d-d transitions and more intense metal-to-ligand charge transfer (MLCT) transitions.[7][10]

• Copper(II) complexes with oximes often show broader and red-shifted (longer wavelength) absorption bands compared to their Nickel(II) counterparts, a consequence of the different electronic configurations and coordination geometries.[1]

• Cobalt complexes with oximes can be readily oxidized from Co(II) to Co(III) in the presence of the ligand and an oxidizing agent, leading to intensely colored solutions with strong charge-transfer absorptions.[14]

• Iron(III) forms deeply colored complexes with phenolic oximes like salicylaldoxime, characterized by strong ligand-to-metal charge transfer (LMCT) bands in the visible region.[2] The color intensity and λmax are highly dependent on pH.[16]

Experimental Protocols: A Guide to Synthesis and Analysis

This section provides a generalized, step-by-step methodology for the preparation and UV-Vis spectral analysis of a metal-oxime complex. This protocol can be adapted for the comparative study of different metal ions with a chosen oxime ligand, such as salicylaldoxime.

Mandatory Visualization: Experimental Workflow

Caption: A generalized workflow for the preparation and UV-Vis analysis of metal-oxime complexes.

Part 1: Synthesis of a Metal-Salicylaldoxime Complex (Illustrative Example: Ni(II))

• Reagent Preparation:

  • Standard Nickel(II) Solution (100 ppm): Dissolve 0.4479 g of NiSO₄·6H₂O in deionized water and dilute to 100 mL in a volumetric flask. Further dilute 10 mL of this stock solution to 100 mL to obtain a 100 ppm standard.[17]

  • Salicylaldoxime Reagent (1% w/v): Dissolve 1.0 g of salicylaldoxime in 100 mL of 95% ethanol.[17][18]

  • Buffer Solution (pH 10): Prepare an ammonia-ammonium chloride buffer by mixing appropriate volumes of 0.1 M ammonium chloride and 0.1 M ammonia solution to achieve a pH of 10.[17] The pH is a critical parameter as it influences the deprotonation of the oxime and phenolic groups, which is necessary for chelation.[19]

• Complex Formation for Calibration Curve:

  • Into a series of 50 mL volumetric flasks, pipette 0, 1, 2, 4, 6, 8, and 10 mL of the 100 ppm standard nickel solution.[17]

  • To each flask, add 5 mL of the pH 10 buffer solution.

  • Add 2 mL of the 1% salicylaldoxime reagent to each flask.

  • Dilute to the mark with deionized water, mix thoroughly, and allow 15 minutes for the color to develop completely.[17]

Part 2: UV-Vis Spectrophotometric Analysis

• Determination of λmax:

  • Using the 4 ppm standard solution, scan the absorbance from 350 nm to 700 nm against the 0 ppm standard (blank) to determine the wavelength of maximum absorbance (λmax). For the Nickel-salicylaldoxime complex, this is expected in the range of 390-430 nm.[17]

• Absorbance Measurements:

  • Set the spectrophotometer to the predetermined λmax.

  • Zero the instrument using the blank solution.

  • Measure the absorbance of each standard solution and the unknown sample.

• Data Analysis:

  • Plot a calibration curve of absorbance versus the concentration of the nickel standards. The linearity of this plot validates the adherence to the Beer-Lambert Law over the tested concentration range.

  • Determine the concentration of the unknown sample by interpolating its absorbance on the calibration curve.

Part 3: Determination of Stoichiometry using Job's Method of Continuous Variation

Job's method is a powerful technique for determining the metal-to-ligand ratio in a complex.[16]

• Solution Preparation:

  • Prepare equimolar solutions of the metal salt and salicylaldoxime (e.g., 0.001 M).

  • In a series of test tubes or cuvettes, mix the metal and ligand solutions in varying mole fractions (e.g., 1:9, 2:8, ..., 9:1), keeping the total volume constant.[2][16]

• Measurement and Analysis:

  • Measure the absorbance of each solution at the λmax of the complex.

  • Plot the absorbance versus the mole fraction of the ligand (or metal). The mole fraction at which the maximum absorbance is observed corresponds to the stoichiometry of the complex.[4]

Mandatory Visualization: Job's Method for Stoichiometry Determination

Caption: Logical flow of Job's method for determining complex stoichiometry.

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The linearity of the Beer-Lambert plot confirms the suitability of the concentration range and the stability of the complex under the experimental conditions. Job's method provides a direct and visually intuitive confirmation of the metal-ligand stoichiometry. For robust results, it is crucial to control experimental variables such as pH, temperature, and ionic strength.

Conclusion: A Powerful Tool for Chemical Insight

The UV-Vis spectral analysis of metal-oxime complexes is a powerful, accessible, and informative technique. By understanding the principles of electronic transitions and applying systematic experimental methodologies, researchers can gain valuable insights into the coordination chemistry of these versatile compounds. The comparative data and detailed protocols presented in this guide serve as a robust foundation for further exploration in the fields of analytical chemistry, materials science, and drug development.

References

• Studies of the spectra of copper dimethyl-glyoxime, nickel dimethylglyoxime and nickel ethylmethylglyoxime in various solvents. (1966). PubMed. Retrieved February 21, 2026, from [Link]

• Structural, Electronic, and Spectral Properties of Metal Dimethylglyoximato [M(DMG)2; M = Ni2+, Cu2+] Complexes: A Comparative Theoretical Study. (2019). The Journal of Physical Chemistry A. Retrieved February 21, 2026, from [Link]

• New Copper(II) and Nickel(II) Complexes with Dimethylglyoxime and Amino-acids: Synthesis, Characterization and Electrochemical P. (2025). DergiPark. Retrieved February 21, 2026, from [Link]

• Ligand exchange method for determination of mole ratios of relatively weak metal complexes. (n.d.). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• J. Chem. Soc. Nigeria, Vol. 41, No. 2, pp 143-149 SPECTROSCOPIC DETERMINATION OF THE STOICHIOMETRIES AND STABILITY CONSTA. (2016). Journal of the Chemical Society of Nigeria. Retrieved February 21, 2026, from [Link]

• Nickel Dimethyl Glyoximate, Ni(C,H,N₂O2)2. (n.d.). Googleapis.com. Retrieved February 21, 2026, from [Link]

• Measured normal spectral visible and ultraviolet absorbance of thin AM... (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Synthesis of oxygen bridged complexes of Cu(II) or Ni(II)- salicylaldoxime with alkali metal salts of some. (2010). orientjchem.org. Retrieved February 21, 2026, from [Link]

• EXPERIMENT 5 DETERMINATION OF COMPOSITION OF A COMPLEX BY JOB'S METHOD. (n.d.). eGyanKosh. Retrieved February 21, 2026, from [Link]

• Quantifying the binding strength of salicylaldoxime–uranyl complexes relative to competing salicylaldoxime–transition metal ion complexes in aqueous solution: a combined experimental and computational study. (2018). Dalton Transactions. Retrieved February 21, 2026, from [Link]

• Rapid spectrophotometric determination of cobalt after extraction using oximidobenzotetronic acid. (1969). PubMed. Retrieved February 21, 2026, from [Link]

• High Oxidation States of First-Row Transition- Metal Complexes with Oxime-Based Ligands. (2024). Xavier University Exhibit. Retrieved February 21, 2026, from [Link]

• UV-vis spectra of the ligand and its metal complexes. (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• (PDF) Nickel(II) bis-salicylaldoximato complexes: features in the solid state and solution spin state transitions. (2015). ResearchGate. Retrieved February 21, 2026, from [Link]

• Mixed ligand hetero-bimetallic complexes of Nickel(II) dimethylglyoxime and aluminium(III) metal chelates of some organic acids. (2020). JETIR. Retrieved February 21, 2026, from [Link]

• A molecularly imprinted electrochemiluminescence sensor based on the mimetic enzyme catalytic effect for ultra-trace Ni2+ determination. (n.d.). The Royal Society of Chemistry. Retrieved February 21, 2026, from [Link]

• Spectrophotometric determination of nickel(II) using 5-bromo salicylaldoxime as an analytical reagent. (2025). ResearchGate. Retrieved February 21, 2026, from [Link]

• UV–Vis spectra of complex 2 in ethanol at 2 × 10–5 M (UV) and... (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Synthesis and Spectroscopic study of Pd(II)-Salicylaldoxime complexes with amine ligands. (2025). ResearchGate. Retrieved February 21, 2026, from [Link]

• DFT Investigation of the Molecular Properties of the Dimethylglyoximato Complexes [M(Hdmg)2] (M = Ni, Pd, Pt). (2021). Semantic Scholar. Retrieved February 21, 2026, from [Link]

• Iron(III) Complexes with Substituted Salicylaldehydes: Synthesis, Interaction with DNA and Serum Albumins, and Antioxidant Activity. (2025). MDPI. Retrieved February 21, 2026, from [Link]

• EXPT. 2 SPECTROPHOTOMETRIC DETERMINATION OF NICKEL USING DIMETHYLGLYOXIME. (n.d.). eGyanKosh. Retrieved February 21, 2026, from [Link]

• Charge-transfer band. (n.d.). Wikipedia. Retrieved February 21, 2026, from [Link]

• The uv-visible absorption spectra of selected nickel complex ions. (n.d.). Doc Brown's Chemistry. Retrieved February 21, 2026, from [Link]

• UV-Vis absorption spectra for the a amino acid-mixed salicylaldehyde... (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• A Simple and Sensitive Spectrophotometric Method for the Determination of Copper(II) in Aqueous Solutions Using a Novel Schiff Base Reagent. (2024). Scientific Steps Group. Retrieved February 21, 2026, from [Link]

• Control of Fe3+ coordination by excess Cl− in alcohol solutions. (2022). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• 9.2.2: Electronic Spectra - Ultraviolet and Visible Spectroscopy - Transition Metal Compounds and Complexes. (2020). Chemistry LibreTexts. Retrieved February 21, 2026, from [Link]

• UV-Vis absorption spectra of ligand and ligand Cu (II) in ethanol at a concentration of 1.0 × 10 −4 mol•L −1. (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Spectroscopic Determination of a Complex Ion's Stoichiometry: Job's Method. (n.d.). cscdic. Retrieved February 21, 2026, from [Link]

• Factors affecting UV-Visible absorption spectra|Effect of conjugation,solvent, pH & steric hindrance. (2020). YouTube. Retrieved February 21, 2026, from [Link]

• Determination of Trace Amount of Cu (II) Using UV-Vis. Spectrophotometric Method. (2016). International Journal of Scientific & Engineering Research. Retrieved February 21, 2026, from [Link]

• Spectrophotometric Determination of Nickel(II) Using 5-Bromo Salicylaldoxime as an Analytical Reagent. (2016). Asian Journal of Chemistry. Retrieved February 21, 2026, from [Link]

• Synthesis, characterization, and stability of iron (III) complex ions possessing phenanthroline-based ligands. (2014). Scientific Research Publishing. Retrieved February 21, 2026, from [Link]

• Spectrophotometric and Conductometric Study of Formation Constant and Stoichiometry of Co(II)-Salen Type Ligand Complex. (2020). mocedes.org. Retrieved February 21, 2026, from [Link]

• Metal to Ligand and Ligand to Metal Charge Transfer Bands. (2023). Chemistry LibreTexts. Retrieved February 21, 2026, from [Link]

• Colors of transition metal complexes: Intensity of Color The molar absorption coefficient, molar extinction coefficient, or mol. (2019). SlidePlayer. Retrieved February 21, 2026, from [Link]

• UV-Vis absorption spectrum of solvation species of Cu(II) with aspirin. (n.d.). ResearchGate. Retrieved February 21, 2026, from [Link]

• Spectrophotometric determination of nickel (II) with 2-aminoacetophenone isonicotinoylhydrazone. (n.d.). Scholars Research Library. Retrieved February 21, 2026, from [Link]

• Synthesis of Tert-Octylsalicylaldoxime and Its Application in Extraction of Cu(II). (n.d.). National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

• Preparation of Nickel Dimethylglyoxime Complex | Gravimetric analysis of Nickel. (2024). YouTube. Retrieved February 21, 2026, from [Link]

• Charge Transfer Spectra Explained Simply | Coordination Chemistry Masterclass GATE .... (2026). YouTube. Retrieved February 21, 2026, from [Link]

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Safety & Regulatory Compliance

(2E)-3-methyl-3-(methylamino)butan-2-one oxime proper disposal procedures

[1]

Executive Summary & Core Directive

Do not dispose of (2E)-3-methyl-3-(methylamino)butan-2-one oxime via sanitary sewer or trash. [1]

This compound (CAS 90713-76-1) possesses a dual-functional motif—a basic secondary amine and a reactive oxime.[1] This structure dictates a specific disposal pathway to prevent thermal runaway (oxime instability) and exothermic neutralization (amine-acid reaction).[1]

Immediate Action Plan:

• Segregate: Isolate from all oxidizing agents, acids, and aldehydes immediately.

• Containerize: Use High-Density Polyethylene (HDPE) or amber glass.[1] Avoid metal containers.

• Label: Mark as "Hazardous Waste - Toxic / Combustible."

• Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.[1]

Chemical Profile & Hazard Identification

Understanding the causality behind the safety protocols.

To manage this waste effectively, you must understand the molecular risks. This is not a generic organic solvent; it is a reactive intermediate.

Feature	Chemical Property	Operational Risk (Causality)
Oxime Group	=N-OH	Thermal Instability: Oximes can undergo Beckmann rearrangement or decomposition at elevated temperatures, releasing heat and potentially pressurizing containers.[1][2]
Amine Group	-NH(CH3)	Basicity: Reacts exothermically with acids.[1] Incompatible with strong oxidizers (fire risk).
Physical State	Liquid/Oil	Mobility: Can easily penetrate skin; likely acts as a sensitizer or irritant.
Combustibility	High Flash Point (Est.)	Fire Hazard: While not highly volatile, it will support combustion. Treat as Class II or IIIA combustible liquid.

The "Self-Validating" Safety Check

Before handling, perform this mental check to validate your setup:

• Check 1 (Incompatibility): Is there any acid (HCl, H₂SO₄) or oxidizer (H₂O₂) in the immediate waste consolidation area? If YES, stop. Segregate immediately.

• Check 2 (Container): Is the waste container free of metal residue (which can catalyze oxime decomposition)? If NO, switch to virgin HDPE.[1]

Pre-Disposal Stabilization & Handling

The goal is to render the material stable for transport, not to chemically treat it on the bench.[1]

A. Segregation (Critical)

The primary cause of accidents with amino-oximes is accidental mixing with incompatible waste streams.[1]

• Strictly Prohibited: Do not mix with "General Organic Acid Waste." The amine moiety will react with acids, generating heat that can trigger the oxime's decomposition.

• Strictly Prohibited: Do not mix with aldehydes or ketones. This can drive trans-oximation or condensation reactions, changing the chemical profile and potentially precipitating solids.[1]

B. Quenching (Only for Trace Residues)

Note: Bulk material should be disposed of as-is.[1] Quenching is only for glassware cleaning.

• Dilution: Rinse glassware with copious amounts of water. The compound is likely water-soluble/miscible.[1][3]

• Neutralization: Collect the first 3 rinses as hazardous waste. Do not pour the first concentrated rinse down the drain.

Step-by-Step Disposal Workflow

Protocol 1: Bulk Liquid Disposal (Unused Reagent)

This protocol applies to expired stock or surplus pure reagent.

• Selection: Select a clean, chemically compatible container.

  • Recommended: HDPE (High-Density Polyethylene) carboy or bottle.[1]

  • Acceptable: Amber glass with a PTFE-lined cap.[1]

• Transfer: Pour the liquid slowly into the waste container. Use a funnel to prevent spillage on the threads of the bottle.

• Headspace: Leave at least 10% headspace. Oximes can off-gas slightly if they degrade; headspace prevents over-pressurization.[1]

• Labeling: Apply a hazardous waste label immediately.

  • Constituents: "(2E)-3-methyl-3-(methylamino)butan-2-one oxime" (95%+).[1]

  • Hazards: Check "Toxic" and "Ignitable" (if flash point <60°C, otherwise "Combustible").

Protocol 2: HPLC/Reaction Mixtures

This protocol applies when the compound is dissolved in solvents (e.g., Acetonitrile, Methanol).

• Compatibility Check: Ensure the solvent carrier is compatible with the waste stream (e.g., Non-Halogenated Organic).

• pH Check: Measure the pH of the mixture.

  • If pH < 4: Neutralize slowly with a dilute base (Sodium Bicarbonate) to pH 6-8 before adding to a general organic waste drum.[1] This prevents acid-amine exotherms in the drum.[1]

• Consolidation: Add to "Non-Halogenated Organic Solvent" waste stream.

Visualized Decision Workflow

The following diagram illustrates the critical decision points for disposing of this specific amino-oxime.

Figure 1: Decision tree for the segregation and packaging of amino-oxime waste. Note the critical pH check for dilute solutions to prevent drum reactions.

Regulatory Compliance & Waste Codes

While this specific CAS (90713-76-1) is not explicitly listed on the EPA "P" or "U" lists, it must be characterized based on its properties and the "Mixture Rule."[1]

Regulatory Body	Classification	Code/Designation	Notes
EPA (RCRA)	Characteristic Waste	D001 (Ignitable)	If Flash Point < 60°C (140°F).[1]
EPA (RCRA)	Characteristic Waste	D003 (Reactive)	Potential: Only if the specific batch demonstrates instability.
DOT (Transport)	Hazard Class	Class 6.1 (Toxic)	Likely UN2810 (Toxic liquid, organic, n.o.s.).[4]
Best Practice	Waste Profile	Non-Halogenated Organic	Preferred incineration profile.

Note: Always default to the most stringent classification. If flash point data is unavailable, manage as D001/Ignitable to ensure proper fire safety during transport.[1]

Emergency Response (Spills)[1]

Scenario: 100mL spill of pure reagent on the benchtop.

• Evacuate & Ventilate: Remove ignition sources. The vapor may be irritating.[3]

• PPE: Wear nitrile gloves (double gloving recommended due to amine permeation risk), safety goggles, and a lab coat.

• Absorb: Do not use paper towels (combustible). Use an inert absorbent like vermiculite, sand, or a commercial "Organic" spill pad.

  • Why? Paper towels increase the surface area and can spontaneously heat up if the amine oxidizes or reacts with residues.

• Clean: Wipe the area with a mild detergent and water. Collect all absorbent materials into a sealed bag and label as hazardous waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

• PubChem. (2024). Compound Summary: Oxime Derivatives Safety Profile. National Library of Medicine. [Link]

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